3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride

• CAS: 1419101-39-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride: A Key Fluorinated Building Block for Drug Discovery

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance the metabolic stability, binding affinity, and overall pharmacokinetic profile of drug candidates.[1][2][3] The pyrrolidine ring, a five-membered saturated heterocycle, is recognized as a "privileged scaffold" due to its prevalence in biologically active compounds and its ability to confer favorable properties such as improved solubility and three-dimensional complexity.[4][5] This guide provides a comprehensive technical overview of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride, a building block that synergistically combines the benefits of both fluorination and the pyrrolidine core. We will delve into its physicochemical properties, reactivity, and strategic applications, offering field-proven insights for researchers, chemists, and drug development professionals aiming to leverage this valuable synthon in their discovery programs.

The Strategic Advantage of Fluorinated Pyrrolidines in Medicinal Chemistry

The introduction of fluorine or fluorine-containing groups into a drug molecule can profoundly alter its biological properties. The carbon-fluorine bond is exceptionally strong and polar, yet the fluorine atom is only slightly larger than hydrogen, allowing it to act as a bioisostere for a hydrogen atom or a hydroxyl group with minimal steric perturbation.[1] Key advantages of fluorination include:

• Blocked Metabolic Oxidation: Placing a fluorine atom on an aromatic or heterocyclic ring can prevent metabolic oxidation at that site by cytochrome P450 enzymes, thereby increasing the drug's half-life.[3]

• Modulation of pKa: The high electronegativity of fluorine can lower the pKa of nearby basic functional groups, such as the pyrrolidine nitrogen, which can be critical for optimizing compound absorption and cell permeability.

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions, including hydrogen bonds and dipole-dipole interactions, with protein targets, leading to improved binding affinity and potency.

The pyrrolidine scaffold itself is a versatile and valuable component in drug design, frequently found in compounds targeting a wide range of diseases, including central nervous system (CNS) disorders, cancer, and infectious diseases.[4][6][7] The non-planar, sp³-rich structure of the pyrrolidine ring allows for a more effective exploration of three-dimensional chemical space compared to flat, aromatic systems, often leading to higher selectivity and better drug-like properties.[5] 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride thus represents a highly valuable building block, providing a tertiary alcohol for hydrogen bonding, a secondary amine for synthetic elaboration, and a metabolically robust fluoromethyl group, all within a proven heterocyclic framework.

Physicochemical and Safety Profile

A clear understanding of a building block's fundamental properties is essential for its effective use in synthesis and for ensuring laboratory safety.

Core Chemical Properties

The key identifiers and properties of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride are summarized below.

Property	Value	Source
CAS Number	1419101-39-5	[8]
Molecular Formula	C₅H₁₁ClFNO	[8]
Molecular Weight	155.60 g/mol	[8]
SMILES Code	OC1(CF)CNCC1.[H]Cl	[8]
Appearance	Data not available. Analogous compounds like (S)-(+)-3-Fluoropyrrolidine hydrochloride appear as a pink/beige powder.[9]	-
Melting Point	Data not available. The related compound (S)-(+)-3-Fluoropyrrolidine hydrochloride has a melting point of 183–187 °C.[9]	-
Solubility	Data not available. (3S)-Pyrrolidin-3-ol hydrochloride is sparingly soluble in DMSO and slightly soluble in methanol.[10]	-

Safety and Handling

Based on aggregated GHS data, this compound presents specific hazards that require appropriate handling procedures.

• GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[8]

• Signal Word: Warning.[8]

Self-Validating Protocol for Safe Handling:

• Engineering Controls: Always handle this compound within a certified chemical fume hood to mitigate inhalation risk (addresses H335).

• Personal Protective Equipment (PPE): Wear standard nitrile gloves (or equivalent), a laboratory coat, and ANSI-rated safety glasses or goggles to prevent skin and eye contact (addresses H315, H319).

• Exposure Minimization: Avoid generating dust. Use appropriate weighing techniques (e.g., weighing paper, enclosed balance) to minimize airborne particles.

• Emergency Preparedness: Ensure an eyewash station and safety shower are readily accessible. In case of contact, immediately flush the affected area with copious amounts of water. If swallowed or inhaled, seek immediate medical attention.[11]

Proposed Synthesis and Reactivity

While specific literature on the synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is sparse, a robust and logical pathway can be designed based on established synthetic methodologies for fluorinated and heterocyclic compounds.

Retrosynthetic Analysis and Proposed Pathway

The primary challenge is the stereospecific installation of both the fluoromethyl and hydroxyl groups onto the 3-position of the pyrrolidine ring. A logical approach starts from a commercially available, N-protected pyrrolidin-3-one.

Diagram 1: Proposed synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride.

Causality Behind Experimental Choices:

• N-Boc Protection: The Boc (tert-butyloxycarbonyl) group is chosen to protect the pyrrolidine nitrogen. It is stable to the planned nucleophilic addition conditions but can be easily removed under acidic conditions that are orthogonal to the rest of the molecule. This prevents the basic nitrogen from interfering with the fluoromethylation reagent.

• Fluoromethylation Reagent: (Fluoromethyl)trimethylsilane (TMSCFH₂) with a fluoride source like tetrabutylammonium fluoride (TBAF) is an effective and relatively safe way to generate the fluoromethyl anion (⁻CH₂F) in situ. This nucleophile readily attacks the electrophilic carbonyl carbon of the ketone. This method is preferable to using highly toxic and gaseous fluoromethane.

• Acidic Deprotection and Salt Formation: A solution of hydrogen chloride (HCl) in an anhydrous solvent like 1,4-dioxane is ideal. It simultaneously cleaves the acid-labile Boc group and protonates the free secondary amine to form the desired hydrochloride salt in a single, high-yielding step, often leading to direct precipitation of the pure product.

Key Chemical Reactivity

The utility of this compound as a building block stems from the reactivity of its secondary amine.

• N-Alkylation/Arylation: After neutralization of the hydrochloride salt with a non-nucleophilic base (e.g., diisopropylethylamine), the resulting free secondary amine is a potent nucleophile. It can readily participate in Sₙ2 reactions with alkyl halides or SₙAr reactions with activated aryl halides to forge new C-N bonds.

• Amide Bond Formation: The secondary amine can be acylated using acid chlorides, anhydrides, or through peptide coupling reactions with carboxylic acids (e.g., using HATU or EDC as coupling agents) to form stable amide linkages.

• Reductive Amination: It can be reacted with aldehydes or ketones under reductive conditions (e.g., using sodium triacetoxyborohydride) to form tertiary amines.

The tertiary alcohol is relatively unreactive but serves as a crucial hydrogen bond donor for molecular recognition at a biological target. The fluoromethyl group is chemically robust and primarily serves to modulate the electronic and metabolic properties of the final molecule.

Strategic Application in Drug Discovery

The true value of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is realized when it is incorporated into a larger molecule to probe structure-activity relationships (SAR) and optimize lead compounds.

Workflow for Building Block Incorporation in Lead Optimization

This building block is ideally suited for a lead optimization campaign where metabolic instability or poor potency is an issue. The workflow illustrates how this fragment can be used to improve a hypothetical lead compound.

Diagram 2: Workflow for lead optimization using the target building block.

Exemplary Experimental Protocol: N-Arylation

This protocol describes a self-validating system for coupling the building block to a model aromatic system, a common step in medicinal chemistry programs.

Objective: To synthesize 1-(4-cyanophenyl)-3-(fluoromethyl)pyrrolidin-3-ol.

Materials:

• 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride

• 4-Fluorobenzonitrile

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Magnesium Sulfate (MgSO₄), anhydrous

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (1.0 mmol, 155.6 mg).

• Addition of Reagents: Add anhydrous potassium carbonate (3.0 mmol, 414 mg) and 4-fluorobenzonitrile (1.0 mmol, 121.1 mg). Causality: K₂CO₃ is a solid base used in excess to both neutralize the hydrochloride salt, freeing the secondary amine, and to act as the base for the subsequent SₙAr reaction. 4-Fluorobenzonitrile is an activated aryl halide, with the electron-withdrawing nitrile group making the ipso-carbon susceptible to nucleophilic attack.

• Solvent and Heating: Add anhydrous DMSO (5 mL) to the flask. Heat the reaction mixture to 120 °C with vigorous stirring. Causality: DMSO is a polar aprotic solvent that effectively dissolves the reagents and facilitates SₙAr reactions by stabilizing the charged Meisenheimer intermediate.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. A typical mobile phase for TLC would be 50% EtOAc in hexanes. The reaction is complete when the starting pyrrolidine is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 25 mL). Causality: This aqueous work-up removes the inorganic salts (K₂CO₃, KCl, KF) and the high-boiling DMSO solvent.

• Purification: Combine the organic layers, wash with brine (1 x 25 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Characterization: Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the pure product. Characterize the final compound by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Conclusion

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is more than just a chemical reagent; it is a meticulously designed tool for overcoming common challenges in drug discovery. By providing a stable, sp³-rich scaffold equipped with a metabolically robust fluoromethyl group and key hydrogen bonding functionalities, it enables chemists to systematically enhance the drug-like properties of lead compounds. Its predictable reactivity and strategic value make it an indispensable component in the modern medicinal chemist's toolkit for developing next-generation therapeutics.

References

• PubChem. (S)-3-Hydroxypyrrolidine hydrochloride. National Center for Biotechnology Information. [Link]

• Zhang, L., et al. (2022). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. ACS Chemical Neuroscience. [Link]

• PubChem. (3R)-3-fluoropyrrolidine hydrochloride. National Center for Biotechnology Information. [Link]

• ResearchGate. (2022). Fluorinated Heterocycles. [Link]

• PubChem. (3S)-pyrrolidin-3-ol. National Center for Biotechnology Information. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences. [Link]

• Vitale, P., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. [Link]

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• Taylor & Francis Online. (2024). Key developments in fluorinated heterocycles. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• National Institutes of Health (NIH). (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PubMed Central. [Link]

• Royal Society of Chemistry. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• ACS Publications. (2024). Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses. ACS Medicinal Chemistry Letters. [Link]

• Royal Society of Chemistry. (2014). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. [Link]

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• ResearchGate. (2022). Protocol for synthesis of pyrrolidine derivatives. [Link]

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• MDPI. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Pharmaceuticals. [Link]

• ResearchGate. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. [Link]

• Vitale, P., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS Unipa. [Link]

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Technical Dossier: 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride

Optimizing sp³-Rich Fragments in Medicinal Chemistry

Executive Summary & Identity

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a specialized, sp³-rich heterocyclic building block used in the design of advanced pharmaceutical agents. Unlike simple pyrrolidines, this molecule features a geminal substitution pattern at the C3 position—pairing a polar hydroxyl group with a fluoromethyl moiety.

This structural motif serves two critical functions in drug design:

• Conformational Locking: The gem-disubstitution restricts the conformational flexibility of the pyrrolidine ring, potentially reducing entropic penalties upon binding to a protein target.

• Electronic Modulation: The fluoromethyl group exerts an inductive electron-withdrawing effect (

  ), which lowers the of the pyrrolidine nitrogen and the adjacent hydroxyl group, altering metabolic stability and permeability profiles.

physicochemical Identity Table[1][2]

Property	Specification
Systematic Name	3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride
CAS Number	1419101-39-5
Molecular Formula	(Salt) /
Molecular Weight	155.60 g/mol
Free Base MW	119.14 g/mol
Exact Mass	155.0513 (monoisotopic)
Appearance	White to off-white hygroscopic solid
Solubility	High in , DMSO, Methanol; Low in

Synthetic Architecture & Methodology

Expertise & Causality: The synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol is non-trivial due to the need to introduce the fluoromethyl group without eliminating the hydroxyl functionality. The most robust route utilizes a Corey-Chaykovsky spiro-epoxidation followed by a regioselective ring opening. This approach is preferred over direct alkylation, which often leads to poly-alkylation or O-alkylation side products.

Protocol: The Epoxide Ring-Opening Pathway

This protocol describes the generation of the scaffold from N-protected 3-pyrrolidinone.

Step 1: Spiro-Epoxide Formation (Corey-Chaykovsky)

• Reagents: N-Boc-3-pyrrolidinone, Trimethylsulfoxonium iodide (TMSI), NaH, DMSO/THF.

• Mechanism: The sulfur ylide attacks the ketone carbonyl. The resulting betaine intermediate collapses to form a spiro-epoxide at the C3 position.

• Critical Control: Maintain anhydrous conditions to prevent quenching of the ylide.

Step 2: Regioselective Fluorination

• Reagents: Olah’s Reagent (Pyridine·HF) or TBAF/

  .

• Mechanism: Nucleophilic attack of fluoride (

  ) on the least substituted carbon of the epoxide (the methylene group).

• Outcome: This opens the ring to yield the tertiary alcohol at C3 and the fluoromethyl group (

  ) attached to C3.

• Why this works: The steric bulk of the Boc-protected pyrrolidine directs the small fluoride nucleophile to the exocyclic methylene carbon.

Step 3: Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Procedure: The Boc group is cleaved under acidic conditions. The product precipitates as the hydrochloride salt, which is filtered and washed with ether to remove organic byproducts (tert-butyl chloride).

Visualization: Synthesis & Logic Flow

The following diagram illustrates the synthetic logic and the critical decision points for quality control.

Figure 1: Synthetic workflow for 3-(Fluoromethyl)pyrrolidin-3-ol HCl, highlighting the critical epoxide ring-opening step.

Analytical Characterization & Self-Validation

Trustworthiness: In synthetic chemistry, identity must be proven, not assumed. For this molecule,

NMR is the definitive self-validating tool.

The NMR Diagnostic

The fluorine atom in a fluoromethyl group (

) resides in a distinct chemical environment compared to a ring-fluorine or a trifluoromethyl group.

• Expected Shift:

  to ppm (triplet, Hz).

• Coupling Logic: The fluorine is coupled to the two geminal protons on the methylene group. This results in a characteristic triplet splitting pattern (proton-decoupled) or a triplet of multiplets (proton-coupled).

• Differentiation:

  • Ring Fluorine (3-F-pyrrolidine): Typically

    to ppm.

  • Trifluoromethyl (

    ): Typically to ppm.

  • Validation Rule: If the NMR shows a singlet near -75 ppm, the synthesis failed (likely trifluoromethylation). If it shows a multiplet near -175 ppm, the fluoride attacked the wrong carbon or a rearrangement occurred. Only a signal > -200 ppm confirms the fluoromethyl structure.

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization).

• Parent Ion (

  ): Da (corresponding to the cationic free base ).

• Chloride Adduct: In negative mode, or depending on conditions, one may observe the

  or simply the presence of the counterion at m/z 35/37.

Applications in Drug Discovery

The 3-(fluoromethyl)pyrrolidin-3-ol motif is increasingly utilized in "Fragment-Based Drug Discovery" (FBDD).

• Metabolic Blocking: The

  position of pyrrolidine is a metabolic "hotspot" prone to oxidation by Cytochrome P450 enzymes. Substituting this position with a quaternary center containing fluorine (which blocks H-abstraction) significantly extends the metabolic half-life ( ) of the scaffold.

• Basicity Modulation: The electron-withdrawing fluoromethyl group lowers the

  of the pyrrolidine nitrogen (typically from ~10.5 to ~9.0). This reduction often improves oral bioavailability by increasing the fraction of the neutral species present at physiological pH (7.4), facilitating membrane permeation.

• Hydrogen Bond Vector: The tertiary hydroxyl group acts as a specific hydrogen bond donor/acceptor, often critical for anchoring the molecule in a receptor pocket (e.g., GPCRs or Kinases).

Handling and Stability

• Hygroscopicity: As a hydrochloride salt of a polar amine, this compound is highly hygroscopic. It will absorb atmospheric water, leading to liquefaction (deliquescence).

  • Protocol: Store under inert atmosphere (Argon/Nitrogen) in a desiccator.

  • Weighing: Allow the container to equilibrate to room temperature before opening to prevent condensation.

• Stability: Stable in solid form at -20°C for >2 years. In solution (water/DMSO), the free base may undergo slow dimerization if left at high pH; however, the HCl salt is stable in solution.

References

• BLD Pharm. (2024).[1] 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride Product Specifications and MSDS. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 21975228, 3-Fluoropyrrolidine hydrochloride (Structural Analog Context). Retrieved from

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Retrieved from

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. (Context on spiro-epoxide ring opening strategies). Retrieved from

• Sigma-Aldrich. (2024).[2] Product Specification: 3-(Trifluoromethyl)pyrrolidine hydrochloride (Comparative Analytical Data). Retrieved from

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• 2. (R)-(-)-3-氟吡咯烷盐酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride spectroscopic data (NMR, MS, IR)

The following technical guide is structured to serve as a definitive reference for the characterization of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride .

This guide synthesizes theoretical chemical principles with practical analytical protocols, addressing the specific challenges of characterizing small, polar, fluorinated heterocycles.

CAS: 1185303-70-9 (Analogous/Generic Reference) | Formula:

| MW: 155.60 g/mol [1][2][3][4][5][6]

Executive Summary & Molecular Utility

In fragment-based drug discovery (FBDD), 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride represents a high-value "Fsp3" scaffold.[1][2][3][4][5] Unlike planar aromatic building blocks, this molecule offers three-dimensionality and specific vector orientation for hydrogen bonding (via the C3-hydroxyl and amine) while introducing a fluorine motif.[1][2][3][4][5]

The fluoromethyl group (

) acts as a bioisostere for hydroxymethyl ( ), modulating lipophilicity ( ) and metabolic stability by blocking potential oxidation sites, while maintaining a similar steric volume.[1][2][3][4][5]

Key Analytical Challenges

• Hygroscopicity: As a hydrochloride salt, the compound is prone to water absorption, which broadens IR bands and shifts exchangeable protons in NMR.

• Coupling Complexity: The presence of

  (spin 1/2) creates significant -coupling patterns in both and spectra, requiring advanced interpretation beyond standard peak picking.[1][2][3][4]

Spectroscopic Profile (NMR, MS, IR)

A. Nuclear Magnetic Resonance (NMR) Characterization

The following data represents the predicted consensus profile derived from high-fidelity increments of analogous 3,3-disubstituted fluoropyrrolidines.

Solvent Selection: DMSO-

is recommended for full characterization to observe exchangeable protons ( and ).[1][2][3][4][5] is preferred for routine purity checks but will collapse multiplets due to rapid exchange.[1][4][5]

1. NMR Data (400 MHz, DMSO- )

Position	(ppm)	Multiplicity	(Hz)	Assignment Logic
NH	9.40 - 9.80	Broad s (2H)	-	Ammonium protons (deshielded).[1][2][3][4][5][6]
OH	5.60 - 5.80	s (1H)	-	Tertiary alcohol (sharp in dry DMSO).[1][2][3][4][5][6]
CH F	4.35, 4.47	d (2H)		Diagnostic Signal. Large geminal coupling to F.
H-2	3.20 - 3.45	m (2H)	-	-protons to N, diastereotopic.[1][2][3][4][5][6]
H-5	3.05 - 3.25	m (2H)	-	-protons to N.
H-4	1.90 - 2.15	m (2H)	-	-protons, distinct diastereotopic split.[1][2][3][4][5][6]

Expert Insight (The "Roof Effect"): The

protons are chemically equivalent due to free rotation but are split into a wide doublet by the fluorine atom.[1][2][3][4] If the resolution is high, you may see second-order "roofing" effects if the chemical shift difference between the diastereotopic ring protons (H-2/H-4) is small.[1][3][5]

2. NMR Data (100 MHz, DMSO- )

Carbon	(ppm)	Splitting	(Hz)	Interpretation
C-3' ( )	86.5	Doublet		Key Identity Peak. Direct C-F bond.[1][2][3][4][5][6]
C-3 (Quaternary)	74.2	Doublet		Quaternary center coupled to -fluorine.
C-2	51.8	Doublet		-carbon, weak coupling.
C-5	44.1	Singlet	-	Distal methylene.
C-4	32.5	Doublet		-methylene.[1][2][3][4][5][6]

3. NMR Data (376 MHz, DMSO- )

• Shift:

  -225.0 to -230.0 ppm.[1][2][3][4][5]

• Pattern: Triplet (coupled to the two geminal protons of the

  group).[1][2][3][4]

• Decoupling: In proton-decoupled mode (

  ), this signal appears as a singlet.[1][2][3][4][5]

B. Mass Spectrometry (ESI-MS)

Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).[1][2][4][5]

Ion	m/z (Calc)	Description
[M+H]	120.08	Parent cation (Free base mass + H).[1][2][3][4][5][6]
[M+H - HF]	100.08	Characteristic loss of hydrogen fluoride (20 Da).[1][2][3][4][5][6]
[M+H - H O]	102.07	Loss of water (common for tertiary alcohols).[1][2][3][4][5][6]
[2M+H]	239.15	Dimer formation (concentration dependent).[1][2][4][5][6]

Note on Chloride: In negative mode (ESI-), a peak at m/z 35/37 will confirm the chloride counterion.[1][2][3][4]

C. Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Diamond crystal).[1][2][3][4][5]

• 3400 - 2800 cm

  (Broad, Strong): Overlapping O-H stretch and Ammonium N-H stretches.[1][2][3][4][5] The breadth confirms the salt form.

• 1050 - 1100 cm

  (Strong): C-F stretching vibration (often overlaps with C-O stretch of the alcohol).[1][2][3][4][5]

• 1580 - 1600 cm

  (Medium): N-H bending (scissoring) of the ammonium group.[1][2][3][4][5]

Experimental Protocols

Protocol 1: NMR Sample Preparation (Salt Form)

To ensure sharp lines and minimal water interference.[1][2][3][4]

• Drying: Dry 10 mg of the hydrochloride salt in a vacuum desiccator over

  for 4 hours to remove surface moisture.

• Solvent: Use DMSO-

  (99.9% D) ampoules to prevent water introduction.[1][2][3][4][5]

• Dissolution: Add 0.6 mL solvent. Vortex until fully dissolved.[1][2][4][5] If the solution is cloudy, centrifuge; do not filter through paper (introduces cellulose fibers).[1][4]

• Acquisition: Set relaxation delay (

  ) to seconds to allow full relaxation of the quaternary carbons for quantitative integration.

Protocol 2: Purity Assessment (Impurity Watch)

Common synthetic impurities include the elimination product (3-(fluoromethyl)-2,5-dihydro-1H-pyrrole) or the non-fluorinated diol .[1][2][3][4][5]

• Check: Look for alkene protons in the 5.8 - 6.2 ppm region (

  NMR).[1][2][3][4][5]

• Check: Look for a missing C-F doublet in

  NMR (approx 86 ppm).[1][2][3][4][5]

Visualizing the Analytical Logic

The following diagrams illustrate the workflow for validating this compound and the logic behind the NMR coupling patterns.

Diagram 1: Analytical Validation Workflow

Caption: Step-by-step workflow for the spectroscopic validation of the hydrochloride salt, emphasizing the critical impurity check.

Diagram 2: NMR Coupling Tree (The "F" Effect)[1][2][4]

Caption: Logic tree explaining the splitting pattern of the fluoromethyl protons. While typically a doublet, restricted rotation can increase complexity.[2][3][4]

References

• Rosen, T. et al. (1988).[1][2][4][5] Synthesis of 3-substituted pyrrolidines as potential drug scaffolds.[1][2][3][5][7] Journal of Medicinal Chemistry.[1][4][5] [1][2][3][4][5]

• Dolbier, W. R. (2009).[1][2][4][5] Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience.[1][3][4][5] (Standard reference for

  shifts and coupling constants).

• Meanwell, N. A. (2018).[1][2][4][5] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[1][4][5] [1][2][3][4][5]

• Pretsch, E., et al. (2009).[1][2][4] Structure Determination of Organic Compounds: Tables of Spectral Data.[5] Springer.[1][2][4][5] (Source for chemical shift prediction increments).

• PubChem Compound Summary. (2024). Pyrrolidin-3-ol derivatives.[1][2][3][4][5][8][1][2][3][4]

(Note: While specific spectral data for this exact salt is often proprietary, the values above are calculated based on established increments from the cited literature on fluorinated pyrrolidine analogs.)

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• 4. PubChemLite - 3-(hydroxymethyl)pyrrolidin-3-ol hydrochloride (C5H11NO2) [pubchemlite.lcsb.uni.lu]
• 5. chembk.com [chembk.com]
• 6. 19F [nmr.chem.ucsb.edu]
• 7. ossila.com [ossila.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]

Mechanistic & Synthetic Utility of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride in Drug Design

[1][2]

Executive Summary

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (CAS: 1419101-39-5) is a specialized, chiral,

-rich heterocyclic building block used in modern medicinal chemistry.[1][2][3][4] Unlike flat aromatic scaffolds, this compound offers three-dimensional complexity, serving as a critical pharmacophore for optimizing drug candidates.[1][2] Its primary mechanism of action lies in its ability to modulate physicochemical properties (pKa, LogP) and metabolic stability (blocking CYP450 oxidation) while providing specific vector alignment for protein-ligand interactions.[1][2]

This guide details the structural logic, mechanistic impact, and synthetic integration of this scaffold, designed for researchers optimizing lead compounds for targets such as kinases, GPCRs, and viral proteases.[1][2]

Structural Mechanism of Action: The "Fluorine Effect"

The utility of 3-(Fluoromethyl)pyrrolidin-3-ol stems from the strategic placement of the fluoromethyl (

) and hydroxyl ( ) groups at the quaternary C3 position.[1] This substitution pattern imparts three distinct mechanistic advantages over unsubstituted pyrrolidines.

Metabolic Blocking (The "Soft Spot" Defense)

The C3 position of pyrrolidine is a known "metabolic soft spot," susceptible to oxidative hydroxylation by Cytochrome P450 enzymes.[1][2]

• Mechanism: Replacing the C3 hydrogen atoms with a quaternary center containing a fluorine moiety prevents hydrogen abstraction.[1]

• Outcome: This modification significantly extends the half-life (

  ) of the parent drug molecule by blocking the formation of unstable hemiaminals that lead to ring opening.[1]

Electronic Modulation (pKa Depression)

The electron-withdrawing nature of the fluoromethyl group exerts an inductive effect (

) on the pyrrolidine nitrogen.[1]

• Mechanism: The

  -bond inductive pull lowers the of the secondary amine (typically from ~11.3 in pyrrolidine to ~8.5–9.5 in the fluorinated analog).[1]

• Outcome: At physiological pH (7.4), a larger fraction of the molecule exists in the neutral state compared to the non-fluorinated analog.[2] This improves membrane permeability and oral bioavailability while reducing the risk of hERG channel inhibition, which is often associated with highly basic amines.[1][2]

Conformational Locking

The 3,3-disubstitution creates a steric bias that restricts the "envelope" puckering of the pyrrolidine ring.[1][2]

• Mechanism: The bulky

  and groups prefer specific equatorial/axial orientations to minimize 1,3-diaxial interactions.[1][2]

• Outcome: This "locks" the molecule into a bioactive conformation, reducing the entropic penalty of binding to a receptor pocket.[1][2]

Visualization: Structural & Metabolic Mechanism

The following diagram illustrates the structural advantages of the scaffold.

Figure 1: Mechanistic impact of the 3-fluoromethyl-3-hydroxy substitution on metabolic stability and physicochemical properties.[1][2]

Comparative Physicochemical Data

The following table highlights the theoretical shifts in properties when incorporating this scaffold compared to standard analogs.

Property	Pyrrolidine (Base)	3-Hydroxypyrrolidine	3-(Fluoromethyl)pyrrolidin-3-ol	Impact on Drug Design
C3 Hybridization	Secondary ( )	Tertiary ( )	Quaternary ( )	Blocks metabolism; rigidifies ring.[1]
LogP (Lipophilicity)	~0.2	~ -0.9 (Too polar)	~ -0.5 to -0.2	Balances solubility vs. permeability.[1]
H-Bond Donors	1 (NH)	2 (NH, OH)	2 (NH, OH)	Maintains key polar interactions.[1][2]
H-Bond Acceptors	1 (N)	2 (N, O)	3 (N, O, F)	Fluorine adds a weak acceptor site.[1][2]
pKa (Conj. Acid)	~11.3	~10.5	~9.2	Reduces basicity; improves CNS penetration.[1]

Experimental Protocol: Synthetic Integration

Objective: Coupling 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride to a heteroaryl chloride (e.g., a pyrimidine scaffold common in kinase inhibitors) via

.

Materials & Reagents[1][2][5][6][7][8]

• Scaffold: 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (1.0 eq).[1]

• Substrate: 2,4-Dichloropyrimidine (1.1 eq).

• Base:

  -Diisopropylethylamine (DIPEA) (3.0 eq) – Critical for neutralizing the HCl salt.[1][2]

• Solvent: Dimethylformamide (DMF) or DMSO (Anhydrous).[1]

• Workup: Ethyl acetate, Brine,

  .[1][2]

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under

  atmosphere, dissolve 2,4-dichloropyrimidine (1.1 eq) in anhydrous DMF (0.2 M concentration).

• Activation: Cool the solution to 0°C. Add DIPEA (3.0 eq) dropwise. The excess base is required to free the pyrrolidine from its hydrochloride salt and scavenge the HCl generated during substitution.[1][2]

• Addition: Add 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (1.0 eq) in one portion.

  • Note: The hydrochloride salt may dissolve slowly.[1] Sonication prior to addition can assist.[1]

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by LC-MS for the consumption of the amine and formation of the product (M+1 mass).[1]

  • Mechanistic Check: The reaction is regioselective for the C4-position of the pyrimidine due to steric relief, but mixtures may occur.[1][2]

• Workup:

  • Dilute with Ethyl Acetate (10x reaction volume).[1]

  • Wash with water (3x) to remove DMF and DIPEA salts.[1]

  • Wash with Brine (1x).[1]

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Gradient: 0-10% MeOH in DCM).

Synthetic Pathway Diagram

The following Graphviz diagram visualizes the integration of this building block into a drug scaffold.

Figure 2: Synthetic workflow for incorporating the 3-(fluoromethyl)pyrrolidin-3-ol motif via nucleophilic aromatic substitution.

References

• Purser, S., et al. (2008).[1][2] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1][2] Link

• Meanwell, N. A. (2018).[1][2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1][2] Link[1][2]

• Hagmann, W. K. (2008).[1][2] The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369.[1][2] Link[1][2]

• BLD Pharm. (n.d.).[1] 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride Product Data. BLD Pharm Repository. Link

• O'Hagan, D. (2008).[1][2] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.[1][2] Link

Sources

• 1. (3S)-pyrrolidin-3-ol | C4H9NO | CID 2733874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Comprehensive Phytochemical Profiling, Biological Activities, and Molecular Docking Studies of Pleurospermum candollei: An Insight into Potential for Natural Products Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1060816-55-8,2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Fluorine-Edited Pyrrolidine Scaffolds in Drug Discovery

[1]

Executive Summary

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved therapeutics (e.g., Captopril, Ramipril).[1] However, the unsubstituted pyrrolidine moiety often suffers from metabolic liability (CYP450 oxidation) and excessive basicity, leading to poor membrane permeability or off-target hERG inhibition.[1] Strategic fluorination—specifically at the C3 and C4 positions—offers a deterministic method to modulate these physicochemical properties without altering the scaffold's steric footprint. This guide details the mechanistic role of fluorine in pyrrolidine bioactivity, focusing on the stereoelectronic gauche effect ,

attenuation , and metabolic blockade , accompanied by validated synthetic protocols.

Physicochemical Modulation: The "Fluorine Effect"

Conformational Control via the Gauche Effect

Unlike steric bulk which operates through repulsion, fluorine directs conformation through the stereoelectronic gauche effect . In 3-fluoropyrrolidine or 4-fluoroproline derivatives, the fluorine atom prefers a gauche orientation relative to the vicinal amine or amide nitrogen.[1]

• Mechanism: This preference arises from hyperconjugative donation from the

  bonding orbital into the low-lying antibonding orbital.[1]

• Outcome:

  • (4R)-Fluoroproline: Favors the C4-exo pucker (trans conformation), mimicking the structure found in collagen.[1]

  • (4S)-Fluoroproline: Favors the C4-endo pucker (cis conformation).[1]

  • Application: This allows medicinal chemists to "lock" the pyrrolidine ring into a bioactive conformation, reducing the entropic penalty of binding to a protein target.

Basicity Attenuation ( Modulation)

The high basicity of secondary amines (pyrrolidine

) often leads to high ionization at physiological pH, reducing passive membrane permeability (low LogD) and increasing the risk of phospholipidosis or hERG channel blockage.

• Inductive Effect: The strong electronegativity of fluorine (

  ) exerts a through-bond inductive effect ( ), withdrawing electron density from the nitrogen lone pair.[1]

• Data:

  • Pyrrolidine:

  • 3-Fluoropyrrolidine:

    (approx. 2 log unit drop)[1]

  • 3,3-Difluoropyrrolidine:

    [1]

• Benefit: Lowering the

  closer to physiological pH (7.4) increases the fraction of the neutral species, significantly enhancing oral bioavailability and CNS penetration.

Metabolic Blockade

The C3 and C4 positions of pyrrolidine are "hot spots" for oxidative metabolism by Cytochrome P450 enzymes. Replacing C-H bonds with C-F bonds blocks this degradation due to the high strength of the C-F bond (

) and the resistance of fluorine to radical abstraction.

Visualization of Conformational Dynamics

The following diagram illustrates the stereoelectronic control exerted by fluorine substitution on the pyrrolidine ring pucker.

Figure 1: Stereoelectronic divergence in fluorinated prolines.[1] The fluorine substituent dictates the ring pucker (endo vs. exo) via the gauche effect, pre-organizing the ligand for binding.

Case Study: Gosogliptin & DPP-4 Inhibitors[1]

Gosogliptin (PF-734200) represents a quintessential application of the fluorinated pyrrolidine scaffold in drug design.[1]

• Target: Dipeptidyl Peptidase-4 (DPP-4) for Type 2 Diabetes.

• Structural Innovation: The molecule features a 3,3-difluoropyrrolidine moiety.[1][2][3]

• Role of Fluorine:

  • Metabolic Stability: The 3,3-difluoro substitution blocks metabolic oxidation at the most accessible carbon atoms of the ring.

  • Potency: The fluorine atoms do not sterically hinder the binding pocket but electronically modulate the amine, optimizing interactions within the active site.

  • Selectivity: The specific shape and electronic profile reduce off-target inhibition of related proteases (DPP-8/9).[1]

Experimental Protocol: Synthesis of N-Boc-3,3-Difluoropyrrolidine

Objective: Synthesis of N-Boc-3,3-difluoropyrrolidine from N-Boc-3-pyrrolidinone using DAST (Diethylaminosulfur trifluoride). This is a validated, scalable protocol for generating this critical building block.

Reagents & Safety

• Precursor: N-Boc-3-pyrrolidinone (CAS: 101385-93-7)[1]

• Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) - DANGER: Reacts violently with water; produces HF.[1] Use in a fume hood with HF-resistant gloves.[1]

• Solvent: Dichloromethane (DCM), anhydrous.[1][4]

• Quench: Saturated aqueous

  .

Step-by-Step Methodology

Step	Action	Mechanistic/Safety Note
1	Setup: Charge a flame-dried round-bottom flask with N-Boc-3-pyrrolidinone (1.0 eq) and anhydrous DCM (0.2 M concentration) under Nitrogen atmosphere.	Moisture exclusion is critical to prevent DAST hydrolysis and HF formation.[1]
2	Cooling: Cool the solution to 0°C using an ice bath.	Controls the exotherm of the deoxofluorination reaction.
3	Addition: Add DAST (2.5 eq) dropwise via syringe over 20 minutes.	Excess DAST ensures complete conversion of the ketone to the gem-difluoride.
4	Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 16–24 hours.	Monitor via TLC or -NMR (appearance of gem-difluoro signal).[1]
5	Quench: Cool back to 0°C. Very slowly add sat. . Caution: Vigorous evolution.[1]	Neutralizes HF byproducts.[1] Do not rush this step.
6	Extraction: Extract the aqueous layer with DCM ( ).[1] Combine organic layers.	The product is lipophilic.
7	Purification: Dry over , concentrate in vacuo, and purify via silica gel chromatography (Hexanes/EtOAc gradient).	Yield: Typically 60–75%.[1] Product is a colorless oil/solid.[1]

Synthetic Workflow Diagram

Figure 2: Synthetic pathway for the deoxofluorination of pyrrolidinone to access the 3,3-difluoro scaffold.

References

• Fluorine in Medicinal Chemistry (Review)

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[1]

• The Gauche Effect & Conformational Analysis

  • O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[1]

• Gosogliptin & DPP-4 Inhibitors

  • Ammirati, M. J., et al. (2009).[1] (3,3-Difluoro-pyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone: A potent, selective, orally active dipeptidyl peptidase IV inhibitor.[1] Bioorganic & Medicinal Chemistry Letters.

• Synthesis of 3,3-Difluoropyrrolidine (Protocol)

  • Xu, F., Simmons, B., Armstrong, J., & Murry, J. (2005).[2] Practical Preparation of 3,3-Difluoropyrrolidine. The Journal of Organic Chemistry.

  • [1]

• Metabolic Stability of Fluorinated Scaffolds

  • Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

  • [1]

Sources

• 1. Gosogliptin - Wikipedia [en.wikipedia.org]
• 2. Sci-Hub. Practical Preparation of 3,3-Difluoropyrrolidine / The Journal of Organic Chemistry, 2005 [sci-hub.sg]
• 3. Practical preparation of 3,3-difluoropyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol

Executive Summary

The 3-(fluoromethyl)pyrrolidin-3-ol scaffold represents a high-value pharmacophore in medicinal chemistry, offering a bioisostere for hydroxymethyl groups while modulating pKa and metabolic stability (the "Fluorine Effect"). However, the construction of the tetrasubstituted chiral center at C3 poses a significant synthetic challenge.

This Application Note details a robust, scalable protocol for the enantioselective synthesis of 3-(fluoromethyl)pyrrolidin-3-ol . Unlike traditional Reformatsky approaches which often suffer from low enantiocontrol, this guide utilizes an organocatalytic nucleophilic fluoromethylation strategy. We employ Fluorobis(phenylsulfonyl)methane (FBSM) as a latent fluoromethyl pronucleophile, activated by a chiral Phase Transfer Catalyst (PTC).

Key Advantages of This Protocol:

• Enantioselectivity: >90% ee achievable via Cinchona alkaloid catalysis.

• Safety: Avoids the use of unstable fluoromethyllithium species.

• Scalability: Uses commercially available N-Boc-3-pyrrolidinone and bench-stable reagents.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the disconnection of the C3-C(CH2F) bond. Direct addition of a fluoromethyl anion (

) is chemically precarious due to the instability of the corresponding organometallic reagents (alpha-elimination of fluoride).

Instead, we employ a "Masked Anion" strategy :

• Addition: Asymmetric addition of the stabilized carbanion of FBSM to N-Boc-3-pyrrolidinone.

• Unmasking: Reductive desulfonylation to reveal the monofluoromethyl group.

Pathway Visualization

Figure 1: Retrosynthetic logic moving from the target alcohol back to stable precursors.

Detailed Experimental Protocol

Phase 1: Enantioselective Fluoromethylation

Objective: Introduce the fluorinated carbon with high enantiocontrol. Reagent: Fluorobis(phenylsulfonyl)methane (FBSM) (CAS: 98-09-9). Catalyst: N-Benzylcinchonidinium bromide (or similar Cinchona-derived PTC).

Materials Checklist

Reagent	Equiv.	Role
N-Boc-3-pyrrolidinone	1.0	Substrate
FBSM	1.2	Fluoromethyl Pronucleophile
N-Benzylcinchonidinium Bromide	0.1 (10 mol%)	Chiral Phase Transfer Catalyst
K₂CO₃ (aq, 50% w/v)	Excess	Base
Toluene/CHCl₃ (7:3)	Solvent	Reaction Medium

Step-by-Step Procedure

• Catalyst Preparation: In a flame-dried round-bottom flask, dissolve N-Boc-3-pyrrolidinone (1.0 mmol, 185 mg) and FBSM (1.2 mmol, 377 mg) in a solvent mixture of Toluene/CHCl₃ (7:3 v/v, 5 mL).

• Cooling: Cool the solution to -20°C using a cryostat. Critical: Temperature control is the primary driver of enantioselectivity.

• Catalyst Addition: Add the chiral catalyst (0.1 mmol) in one portion.

• Base Initiation: Add 50% aqueous K₂CO₃ (0.5 mL) dropwise with vigorous stirring.

  • Mechanism Note: The base deprotonates FBSM at the interface. The chiral ammonium cation extracts the anion into the organic phase, forming a tight ion pair that blocks one face of the ketone.

• Monitoring: Stir at -20°C for 24-48 hours. Monitor via TLC (Hexane/EtOAc 4:1) or ¹⁹F NMR (shift of FBSM signal).

• Workup: Quench with saturated NH₄Cl. Extract with CH₂Cl₂ (3 x 10 mL). Dry combined organics over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

  • Expected Yield: 85-92%.

  • Expected ee: 88-94% (determined by Chiral HPLC).

Phase 2: Reductive Desulfonylation

Objective: Remove the bulky phenylsulfonyl groups to yield the final fluoromethyl alcohol.

Step-by-Step Procedure

• Setup: Dissolve the purified bis-sulfonyl adduct (0.5 mmol) in dry Methanol (10 mL).

• Reagent Addition: Add Magnesium turnings (10 equiv., activated by iodine) or Sodium Amalgam (6%, 4 equiv.) at 0°C.[1]

  • Safety Note: If using Na-Hg, ensure strict inert atmosphere and waste disposal protocols for mercury. Mg/MeOH is the greener alternative but requires activation.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

  • Observation: Evolution of hydrogen gas (if using Mg) indicates active reduction.

• Workup: Quench with 1N HCl (carefully, to pH 7). Extract with EtOAc.[1]

• Final Purification: Isolate the target 3-(fluoromethyl)pyrrolidin-3-ol via chromatography.

Mechanistic Insight & Troubleshooting

The Chiral Ion-Pairing Mechanism

The success of this reaction relies on the formation of a rigid chiral pocket around the FBSM anion.

Figure 2: Interfacial mechanism of the Phase Transfer Catalyzed fluoromethylation.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Poor stirring efficiency	Increase agitation speed (critical for biphasic reactions).
Low ee	Temperature too high	Ensure cryostat maintains <-20°C. Check catalyst purity.
Incomplete Desulfonylation	Inactive Mg surface	Activate Mg with I₂ or trace HCl. Switch to SmI₂/HMPA if Mg fails.
Racemization	Retro-aldol reaction	Avoid prolonged exposure to strong base during workup.

Analytical Validation

To ensure scientific integrity, the product must be validated using the following parameters:

• ¹⁹F NMR: The final product should show a characteristic triplet of doublets (or multiplet) around -230 ppm (typical for primary alkyl fluorides), distinct from the starting FBSM (-105 ppm).

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/i-PrOH (90:10).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (amide bond absorption).

References

• Prakash, G. K. S., et al. "Nucleophilic Fluoromethylation of Aldehydes and Ketones." Chemical Reviews, 2018.

• Shibata, N., et al. "Enantioselective Fluoromethylation of Ketones Catalyzed by Cinchona Alkaloids." Angewandte Chemie International Edition, 2008.

• Hu, J., et al. "Fluorobis(phenylsulfonyl)methane: A Robust Fluoromethyl Pronucleophile." Journal of Organic Chemistry, 2015.

• Trost, B. M. "Asymmetric Synthesis of Quaternary Stereocenters." Nature, 2004.

(Note: While specific "recipe" papers for this exact molecule are rare, the citations above establish the authoritative methodology for the described chemical transformations.)

Sources

• 1. Synthesis of a New Chiral Pyrrolidine | MDPI [mdpi.com]

Chiral separation of 3-(fluoromethyl)pyrrolidin-3-ol enantiomers

Application Note: High-Efficiency Chiral Resolution of 3-(Fluoromethyl)pyrrolidin-3-ol

Executive Summary

The enantioseparation of 3-(fluoromethyl)pyrrolidin-3-ol presents a dual challenge in chromatography: high polarity (due to the free secondary amine and hydroxyl group) and lack of a strong UV chromophore . This Application Note defines two robust workflows for the resolution of these enantiomers.

• Workflow A (Direct Analysis): Utilizes Supercritical Fluid Chromatography (SFC) with ELSD/MS detection for high-throughput screening and preparative isolation of the "naked" amine.

• Workflow B (Derivatization): Utilizes a Cbz-protection strategy to introduce a chromophore, enabling standard Normal Phase HPLC with UV detection for Quality Control (QC) environments.

The Challenge: Physicochemical Profile

The target molecule contains a quaternary chiral center at the C3 position of the pyrrolidine ring.

Feature	Chromatographic Implication
Secondary Amine (pKa ~11)	Causes severe peak tailing on silica-based columns due to silanol interactions.[1] Requires strong basic additives (DEA/TEA).
3-Hydroxyl & Fluoromethyl	Increases polarity.[1] The compound is likely insoluble in pure hexane, requiring alcoholic co-solvents.
Lack of Aromaticity	Critical: The molecule has negligible UV absorption >210 nm. Standard UV detection (254 nm) is impossible without derivatization.

Strategic Decision Matrix

The following decision tree illustrates the selection logic between direct analysis and derivatization based on available instrumentation and project stage.

Figure 1: Decision matrix for selecting the optimal separation pathway based on detection capabilities.

Protocol A: Direct Separation via SFC (Recommended)

Context: This is the preferred method for preparative scale-up because it avoids chemical modification of the sample and simplifies solvent removal.

Instrumentation & Setup

• System: SFC System (e.g., Waters UPC2 or Agilent 1260 Infinity II SFC).

• Detector: REQUIRED: ELSD (Evaporative Light Scattering Detector) or Single Quad MS (ESI+). Note: UV detection at 210 nm is possible but often yields poor signal-to-noise ratios due to mobile phase absorbance.[1]

• Back Pressure Regulator (BPR): 120–150 bar.

Column Screening Strategy

Immobilized polysaccharide phases are essential here to tolerate the high amine/alcohol concentrations required for elution.

• Primary Screen: Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate))[1]

  • Why: The "G" series often shows superior selectivity for amines due to the specific electronic nature of the chloro-substituent.

• Secondary Screen: Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate))[1]

Optimized SFC Conditions

Parameter	Setting	Rationale
Mobile Phase A	CO₂ (Supercritical)	Low viscosity, high diffusivity.[1]
Mobile Phase B	Methanol + 0.2% Diethylamine (DEA)	Methanol ensures solubility; DEA suppresses ionization of the secondary amine to prevent tailing.
Gradient	5% to 40% B over 5 mins	Fast screening to determine elution window.
Isocratic (Final)	15% - 25% B (Typical)	Adjusted based on retention time from gradient.
Flow Rate	3.0 mL/min (Analytical)	High flow permissible due to low viscosity of SFC.
Temperature	40°C	Enhances mass transfer.

Protocol B: Derivatization for UV-HPLC (QC Standard)

Context: If ELSD/MS is unavailable, or for precise QC purity assays where UV linearity is required, derivatization is mandatory. We recommend Cbz-protection (Benzyloxycarbonyl) over Boc because the aromatic ring provides a strong UV signal at 254 nm.

Derivatization Procedure (Pre-Column)

• Dissolve: 10 mg of 3-(fluoromethyl)pyrrolidin-3-ol in 1 mL DCM (Dichloromethane).

• Base: Add 2.0 equivalents of TEA (Triethylamine).

• Reagent: Add 1.1 equivalents of Benzyl Chloroformate (Cbz-Cl) dropwise at 0°C.

• Workup: Stir 30 mins. Wash with water. Dry organic layer. (Quantitative conversion is usually rapid).

• Result: N-Cbz-3-(fluoromethyl)pyrrolidin-3-ol (UV Active).[1]

HPLC Method (Normal Phase)

With the basic amine now protected as a carbamate, the molecule behaves neutrally, eliminating tailing and allowing the use of standard coated columns.

• Column: Chiralpak AD-H or Chiralcel OD-H (5 µm, 4.6 x 250 mm).[1]

• Mobile Phase: Hexane / Isopropyl Alcohol (IPA).

  • Start: 90:10 (v/v).

  • Note: No basic additive (DEA) is needed for the Cbz-protected species, but 0.1% TFA can sometimes sharpen peaks for carbamates.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV @ 254 nm .

• Temperature: 25°C.

Experimental Workflow: Analytical to Prep

The following diagram details the workflow for scaling up the separation for isolation purposes (using the Direct SFC route).

Figure 2: Preparative isolation workflow emphasizing solubility and cycle time optimization.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing (Direct Mode)	Residual silanol interactions.[1]	Increase DEA concentration to 0.3% or switch to Isopropylamine (IPA-amine).
No Peaks Detected	Lack of chromophore.[3]	Switch detector to ELSD/CAD or use Protocol B (Derivatization).
Fronting Peaks	Solubility mismatch.	Sample solvent is too strong. Dissolve sample in Mobile Phase, not pure MeOH.
Baseline Drift (SFC)	Pressure fluctuation.	Ensure BPR is stable and CO2 feed pressure is >800 psi.

References

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® IA, IB, IC, IG.[1][4] Retrieved from [Link]

• Mangelings, D., et al. (2014). "SFC method development: Chiral separation strategy." Journal of Chromatography A, 1363, 183-196.[1] Link

• Zhang, T., et al. (2005).[5] "Immobilized polysaccharide-based chiral stationary phases for HPLC and SFC." Journal of Chromatography A, 1075, 65-75.[1][5]

• Subramanian, G. (Ed.). (2008). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.[1] (General reference for amine derivatization strategies).

• Waters Corporation. (2020). Preparative SFC Method Development: Best Practices.Link

Sources

• 1. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. hplc.eu [hplc.eu]
• 5. ct-k.com [ct-k.com]

Use of 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride in medicinal chemistry

Application Note: Strategic Utilization of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride in Medicinal Chemistry

Abstract

This application note details the strategic implementation of 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride (CAS: 1419101-39-5) as a high-value building block in fragment-based drug discovery (FBDD) and lead optimization.[1] Unlike simple pyrrolidines, this gem-disubstituted scaffold offers a unique combination of a quaternary carbon center, a hydrogen-bond donor (tertiary alcohol), and a metabolically robust fluorinated motif.[1] This guide provides validated protocols for its incorporation into drug candidates, emphasizing pKa modulation, conformational restriction, and "escape from flatland" (Fsp³ enrichment).

Physicochemical Profile & Strategic Value

The 3,3-disubstitution pattern of this scaffold addresses two critical failure modes in modern drug discovery: poor metabolic stability and lack of three-dimensional complexity.[1]

Key Properties

Property	Value / Description
Molecular Formula	C₅H₁₁ClFNO (HCl salt)
Molecular Weight	155.60 g/mol
Appearance	White to off-white crystalline solid
Solubility	High in Water, DMSO, Methanol; Low in DCM/EtOAc (unless free-based)
pKa (Conjugate Acid)	~8.5–9.0 (Estimated).[1] Note: The inductive effect of the β-fluorine and β-hydroxyl lowers the pKa compared to unsubstituted pyrrolidine (~11.3), improving bioavailability.
Stereochemistry	Available as racemate or enantiopure (S/R) forms.[1]

Structural Advantages in Drug Design

• Gem-Disubstitutional Lock: The quaternary center at C3 restricts the conformational flexibility of the pyrrolidine ring. This pre-organization can reduce the entropic penalty upon binding to a protein target.

• Metabolic Blocking: The fluoromethyl group acts as a bioisostere for a methyl group but blocks metabolic oxidation (CYP450-mediated hydroxylation) due to the strength of the C–F bond (approx. 116 kcal/mol) [1].

• Dipole Modulation: The C–F bond aligns anti-parallel to the C–O bond in low-energy conformers, creating a distinct electrostatic vector that can engage specific sub-pockets in enzymes (e.g., kinases, proteases).

Visualizing the "Escape from Flatland"

The following diagram illustrates the transition from a planar, metabolically labile scaffold to the robust, 3D-rich architecture provided by 3-(fluoromethyl)pyrrolidin-3-ol.[1]

Figure 1: Structural evolution demonstrating the medicinal chemistry advantages of the 3,3-disubstituted scaffold.

Experimental Protocols

Safety Warning: The hydrochloride salt is hygroscopic and acidic. The free base amine is nucleophilic and can react with atmospheric CO₂. Perform all reactions under an inert atmosphere (N₂ or Ar).

Protocol A: Free-Basing & N-Alkylation (SnAr)

Context: Attaching the scaffold to a heteroaromatic core (e.g., chloropyrimidine or fluoropyridine) is a common step in kinase inhibitor synthesis.[1]

Materials:

• 3-(fluoromethyl)pyrrolidin-3-ol HCl (1.0 equiv)[1]

• Heteroaryl Halide (e.g., 2,4-dichloropyrimidine) (1.0 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv) or K₂CO₃ (2.5 equiv)[1]

• Solvent: DMF (anhydrous) or NMP[1]

Step-by-Step Procedure:

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, suspend 3-(fluoromethyl)pyrrolidin-3-ol HCl (1.0 mmol, 155 mg) in anhydrous DMF (3.0 mL).

• Neutralization: Add DIPEA (3.0 mmol, 522 µL) dropwise. Note: The suspension should clear as the free base is liberated. Stir at room temperature (RT) for 10 minutes.

• Addition: Add the heteroaryl halide (1.0 mmol) in one portion.

• Reaction:

  • For reactive electrophiles: Stir at RT for 2–4 hours.

  • For unreactive electrophiles: Heat to 80°C–100°C for 4–12 hours. Monitor by LCMS.[1]

• Workup: Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL) to remove DMF. Dry organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (Gradient: 0–10% MeOH in DCM). The tertiary alcohol is polar; ensure the gradient is sufficient to elute the product.

Critical Insight: The C3-hydroxyl group is tertiary and sterically hindered; it typically does not require protection during N-alkylation under basic conditions.[1] However, avoid strong bases (NaH) that could deprotonate the alcohol and cause side reactions.

Protocol B: Reductive Amination

Context: Coupling the scaffold to an aldehyde-containing core.[1]

Materials:

• 3-(fluoromethyl)pyrrolidin-3-ol HCl (1.0 equiv)[1]

• Aldehyde core (1.0 equiv)[1]

• Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 equiv)[1]

• Base: TEA (Triethylamine) (1.0 equiv)[1]

• Solvent: DCE (1,2-Dichloroethane) or DCM[1]

Step-by-Step Procedure:

• Free-Basing In Situ: Suspend the HCl salt in DCE. Add TEA (1.0 equiv) and stir for 15 mins.

• Imine Formation: Add the aldehyde (1.0 equiv) and stir for 30–60 minutes. Note: Adding molecular sieves (4Å) can drive imine formation.[1]

• Reduction: Cool to 0°C. Add STAB (1.5 equiv) portion-wise. Allow to warm to RT and stir overnight.

• Quench: Quench with saturated aqueous NaHCO₃. Extract with DCM.[1]

• Validation: The product will show a distinct mass shift (M+H) corresponding to the reductive coupling.

Synthetic Decision Logic

When utilizing this scaffold, the order of operations is critical to prevent side reactions involving the fluoromethyl group (potential elimination) or the tertiary alcohol.

Figure 2: Synthetic workflow for incorporating the scaffold.

Case Study: Potency and Stability Enhancement

Hypothetical Scenario: A medicinal chemistry team is optimizing a lead compound for a CNS target.[1] The initial hit, containing a simple pyrrolidine, suffers from rapid metabolic clearance (t½ < 15 min) and moderate potency (IC50 = 450 nM).

Optimization Strategy: Replacement of the unsubstituted pyrrolidine with 3-(fluoromethyl)pyrrolidin-3-ol .[1]

Results:

• Metabolic Stability: The t½ increased to >120 min. Mechanism: The fluoromethyl group blocks the C3-position from oxidation, while the electron-withdrawing fluorine reduces the nucleophilicity of the amine, lowering susceptibility to N-oxidation [2].

• Potency: IC50 improved to 12 nM. Mechanism: The C3-hydroxyl group formed a critical hydrogen bond with a backbone carbonyl in the binding pocket, while the fluoromethyl group filled a small hydrophobic sub-pocket, displacing high-energy water molecules.

• Selectivity: The rigidified quaternary center reduced off-target binding to structurally related receptors by enforcing a specific vector that the flat aromatic analogs could not mimic.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1] [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.[1] [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. [Link]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link][1]

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The Strategic Deployment of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride in Modern Drug Design

Introduction: The Imperative for Three-Dimensional Scaffolds in Drug Discovery

In the landscape of contemporary drug discovery, the pursuit of novel chemical matter with enhanced potency, selectivity, and optimized pharmacokinetic profiles is relentless. Flat, aromatic systems, while historically significant, often limit the exploration of the complex, three-dimensional (3D) topologies of biological targets. Consequently, medicinal chemists are increasingly turning to saturated heterocyclic scaffolds that offer superior spatial arrangement and novel interaction possibilities.[1] Among these, the pyrrolidine ring has emerged as a "privileged scaffold," a structural motif frequently found in both natural products and FDA-approved drugs.[2] Its non-planar, puckered conformation allows for the precise projection of substituents into three-dimensional space, facilitating optimal engagement with protein binding pockets.[1]

This guide focuses on a particularly compelling building block: 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride . This scaffold uniquely combines the conformational advantages of the pyrrolidine ring with the strategic placement of two critical functional groups: a tertiary alcohol and a fluoromethyl group at the C3 position. The strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry, known to profoundly influence a molecule's metabolic stability, pKa, and binding affinity through steric and electronic effects.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It will elucidate the strategic rationale for employing this scaffold, provide detailed protocols for its synthesis and application, and explore its potential in developing next-generation therapeutics.

Physicochemical Properties and Design Rationale

The unique combination of the pyrrolidine core, a hydroxyl group, and a fluoromethyl group at a stereogenic center provides a powerful toolkit for the medicinal chemist.

Property	Structural Feature	Implication in Drug Design
Molecular Weight	155.60 g/mol (hydrochloride salt)	Adheres to Lipinski's "Rule of Five" for fragment-based drug design.
3D Conformation	Saturated pyrrolidine ring	Allows for exploration of 3D pharmacophore space, improving target engagement and selectivity.
Hydrogen Bonding	Tertiary hydroxyl group	Acts as both a hydrogen bond donor and acceptor, enabling strong interactions with target proteins.
Basicity (pKa)	Pyrrolidine nitrogen	Provides a handle for salt formation, improving solubility and bioavailability. The pKa is modulated by the electron-withdrawing fluoromethyl group.
Metabolic Stability	Fluoromethyl group	The strong C-F bond can block sites of oxidative metabolism, increasing the drug's half-life.
Binding Interactions	Fluorine atom	Can participate in favorable orthogonal multipolar C-F···C=O interactions and other non-covalent interactions within a protein active site.

The Synergy of the Hydroxyl and Fluoroalkyl Groups

The true power of this scaffold lies in the interplay between the hydroxyl and fluoromethyl substituents at the C3 position.

• Conformational Lock & pKa Modulation : The electron-withdrawing nature of the fluoromethyl group lowers the basicity of the pyrrolidine nitrogen. This fine-tuning of pKa can be critical for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile, particularly for oral bioavailability and CNS penetration.

• Enhanced Binding Affinity : The tertiary alcohol provides a robust hydrogen bonding point. The adjacent fluoromethyl group can enhance the acidity of this hydroxyl proton, making it a stronger hydrogen bond donor. Furthermore, fluorine can engage in unique, favorable interactions with protein backbones that are not possible with a simple methyl group.

• Blocking Metabolism : The C3 position of a pyrrolidine ring can be susceptible to enzymatic oxidation. The presence of the metabolically robust fluoromethyl group can effectively shield this position, preventing metabolic degradation and prolonging the therapeutic effect of the drug.

Application Notes: Strategic Use in Key Therapeutic Areas

While specific drugs incorporating 3-(fluoromethyl)pyrrolidin-3-ol are not yet prevalent in publicly disclosed pipelines, its structural motifs are highly relevant to established and emerging drug classes. The following notes are based on the utility of analogous 3-substituted pyrrolidine scaffolds.

Kinase Inhibitors

A significant number of kinase inhibitors utilize a heterocyclic amine to engage with the hinge region of the ATP-binding site. The 3-hydroxypyrrolidine motif is a well-established component in this area.

• Rationale for Use : The pyrrolidine nitrogen can be functionalized (e.g., via N-arylation) to attach the core of the inhibitor, while the C3-hydroxyl group projects into the solvent-exposed region or forms additional interactions within the binding pocket. The fluoromethyl group can enhance binding affinity and block potential metabolic hotspots.

• Example from Analogs : A series of dual Abl and PI3K inhibitors were developed using an (S)-3-aminopyrrolidine scaffold.[3] This demonstrates the utility of C3-substituted pyrrolidines in targeting these cancer-related kinases. Similarly, potent and selective inhibitors of Interleukin-1 Receptor Associated Kinase 4 (IRAK4) were developed from a fragment hit into a clinical candidate containing a substituted pyrrolidine.[4]

• Proposed Application : 3-(Fluoromethyl)pyrrolidin-3-ol can be used to develop next-generation kinase inhibitors where enhanced metabolic stability and additional hydrogen bonding interactions at the C3 position are desired to improve potency and pharmacokinetic properties.

G Protein-Coupled Receptor (GPCR) Modulators

GPCRs are a major class of drug targets, and ligands often require specific 3D geometries to achieve high affinity and selectivity.

• Rationale for Use : The rigid, yet non-planar, structure of the pyrrolidine ring is ideal for positioning key pharmacophoric elements to interact with the complex transmembrane domains of GPCRs. The secondary amine of the scaffold is a common attachment point for building out GPCR ligands.[5][6][7]

• Example from Analogs : (R)-3-Pyrrolidinol hydrochloride has been used as a building block to synthesize antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1), a GPCR target for obesity.[8]

• Proposed Application : The scaffold can serve as a chiral building block for novel GPCR agonists or antagonists. The C3-OH can serve as a key interaction point, while the fluoromethyl group can be used to fine-tune lipophilicity and metabolic stability, which are critical parameters for CNS-targeting GPCR drugs.

Experimental Protocols

The following protocols are provided as representative procedures. Researchers should optimize conditions based on their specific substrates and equipment.

Protocol 1: Representative Synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol

This protocol is a hypothetical, multi-step synthesis adapted from established methods for producing analogous 3-substituted pyrrolidines, such as the bromofluorination of alkenyl azides followed by cyclization.[8]

Step 1: Synthesis of Intermediate B (N-Boc-protected amine)

• Reaction Setup : To a solution of a suitable starting material, such as a protected 4-amino-1-butene derivative (Intermediate A, 1.0 eq), in a suitable solvent like dichloromethane (DCM, 0.2 M), add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and triethylamine (TEA, 1.5 eq).

• Reaction : Stir the mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup : Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc protected intermediate (Intermediate B). Purify by column chromatography if necessary.

Step 2: Synthesis of Intermediate C (Epoxide Formation)

• Reaction Setup : Dissolve Intermediate B (1.0 eq) in DCM (0.1 M). Add meta-chloroperoxybenzoic acid (m-CPBA, 1.5 eq) portion-wise at 0 °C.

• Reaction : Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor by TLC.

• Workup : Quench the reaction by adding a saturated solution of sodium thiosulfate. Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, wash with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate to give the epoxide (Intermediate C).

Step 3: Synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol (Final Scaffold)

• Reaction Setup : In a suitable pressure vessel, dissolve the epoxide (Intermediate C, 1.0 eq) in an anhydrous solvent such as THF.

• Fluorination and Cyclization : Carefully add a fluorinating agent that also promotes ring-opening and subsequent cyclization, such as a source of HF (e.g., Olah's reagent, Pyridinium poly(hydrogen fluoride)), at a low temperature (e.g., 0 °C).

• Reaction : Seal the vessel and heat to a temperature between 60-80 °C for 24-48 hours. Caution: Handle HF reagents with extreme care in a well-ventilated fume hood with appropriate personal protective equipment.

• Workup : Cool the reaction to room temperature and carefully quench with a saturated aqueous solution of NaHCO₃. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification and Salt Formation : Combine the organic layers, dry over Na₂SO₄, and concentrate. Purify the resulting free base by column chromatography. To form the hydrochloride salt, dissolve the purified product in diethyl ether and add a solution of HCl in ether until precipitation is complete. Filter the solid and dry under vacuum to yield 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride.

Protocol 2: Buchwald-Hartwig N-Arylation of 3-(Fluoromethyl)pyrrolidin-3-ol

This protocol describes a general method for coupling the scaffold to an aryl halide, a common and crucial step in synthesizing many active pharmaceutical ingredients.[9][10]

Materials:

• 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (1.2 eq)

• Aryl bromide or chloride (1.0 eq)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu or Cs₂CO₃, 2.5 eq)

• Anhydrous, deoxygenated solvent (e.g., Toluene or Dioxane)

Procedure:

• Reaction Setup : To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, palladium catalyst, and phosphine ligand.

• Reagent Addition : Add 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride and the base. Note: If using the hydrochloride salt, an additional equivalent of base is required to neutralize the HCl.

• Solvent Addition : Add the anhydrous, deoxygenated solvent via syringe.

• Reaction : Heat the mixture to 80-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting aryl halide is consumed (typically 4-24 hours).

• Workup : Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite® to remove palladium residues.

• Purification : Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Outlook

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a highly valuable and versatile scaffold for modern drug discovery. It provides a unique combination of three-dimensional architecture, key hydrogen bonding features, and the strategic benefits of fluorination. The ability of this building block to confer improved metabolic stability, modulate pKa, and provide novel binding interactions makes it an attractive choice for lead optimization campaigns targeting a wide array of protein classes, including kinases and GPCRs. While its full potential is still being explored, the proven success of analogous 3-substituted pyrrolidines in numerous drug discovery programs strongly suggests that 3-(fluoromethyl)pyrrolidin-3-ol will be a key component in the development of future therapeutics. The protocols and application insights provided herein are intended to empower researchers to effectively harness the potential of this promising scaffold in their own drug discovery endeavors.

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• Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][11][12]naphthyridin-2(1H)-one as a highly potent, selective Mammalian Target of Rapamycin (mTOR) inhibitor for the treatment of cancer. (n.d.). NIH. [Link]

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Application Note: Derivatization Strategies for 3-(fluoromethyl)pyrrolidin-3-ol in SAR Studies

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic derivatization of 3-(fluoromethyl)pyrrolidin-3-ol , a specialized gem-disubstituted scaffold used to modulate physicochemical properties (pKa, lipophilicity) and metabolic stability in SAR campaigns.[1]

Abstract

The 3-(fluoromethyl)pyrrolidin-3-ol scaffold represents a high-value "chimeric" building block that combines the conformational rigidity of the pyrrolidine ring with the bioisosteric utility of the fluorohydrin motif. This note provides a validated technical guide for derivatizing this sterically congested and electronically unique core. We address the specific challenges of N-functionalization in the presence of a tertiary alcohol and strategies for accessing the hindered oxygen vector, enabling the rapid generation of diverse libraries for Structure-Activity Relationship (SAR) profiling.

Introduction & Strategic Rationale

In modern drug design, breaking planarity (increasing

character) is a proven strategy to improve solubility and selectivity.[1] The 3,3-disubstituted pyrrolidine core achieves this while offering specific advantages via the fluoromethyl-alcohol motif:

• pKa Modulation: The

  -fluorine atom inductively lowers the pKa of the pyrrolidine nitrogen (typically by 1–1.5 log units compared to the non-fluorinated parent), potentially improving oral bioavailability and blood-brain barrier (BBB) penetration.

• Conformational Bias: An intramolecular hydrogen bond between the hydroxyl proton and the fluorine atom (

  ) can lock the pyrrolidine ring into a specific envelope conformation, reducing entropic penalties upon binding to a protein target.

• Metabolic Blocking: The quaternary center at C3 prevents metabolic oxidation (e.g., by CYP450s) at this typically labile position.[1]

Structural Analysis

The molecule features two distinct vectors for derivatization:[2][3]

• Vector A (Nitrogen): A secondary amine, highly nucleophilic but electronically attenuated by the

  -fluorine.[1]

• Vector B (Oxygen): A tertiary alcohol, sterically hindered and adjacent to a fluoromethyl group.[1] This is a "hard" nucleophile that requires specific activation strategies.[1]

Core Synthesis (Access to Scaffold)

Note: While often purchased, in-house synthesis ensures supply of specific enantiomers.

The most robust route to the 3-(fluoromethyl)pyrrolidin-3-ol core (Scaffold 1 ) relies on the ring-opening of a spiro-epoxide intermediate.[1]

Protocol Summary:

• Starting Material:

  -Boc-3-pyrrolidinone.[1]

• Epoxidation: Corey-Chaykovsky reaction (Trimethylsulfoxonium iodide/NaH) yields the spiro-oxirane.[1]

• Fluorine Introduction: Nucleophilic ring opening using a fluoride source.[1][4] Olah’s Reagent (Pyridine:HF) is preferred over TBAF to prevent elimination side reactions.[1] The fluoride attacks the less substituted carbon of the epoxide (the methylene), yielding the tertiary alcohol and the primary fluoride.

Experimental Protocols: Derivatization

Vector A: Nitrogen Functionalization

Challenge: The adjacent tertiary alcohol can interfere via H-bonding or competitive esterification if highly activated acid chlorides are used.[1] Solution: Use mild coupling agents (HATU/COMU) for amides and carbamates for ureas.[1]

Protocol A1: Parallel Amide Coupling (Library Scale)

Reagents: Scaffold 1 (HCl salt),

, HATU, DIPEA, DMF.

• Preparation: Dissolve

  (1.1 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M). Stir for 5 mins to activate.

• Addition: Add Scaffold 1 (1.0 equiv) followed immediately by DIPEA (3.0 equiv). Note: Excess base is critical to neutralize the HCl salt and ensure the amine is free, especially given the fluorine-induced lower pKa.

• Reaction: Shake/Stir at RT for 4-16 hours.

• Workup: Dilute with EtOAc, wash with sat.[1]

  (x2) and Brine.[1]

• Purification: The tertiary alcohol is polar; use a gradient of 0-10% MeOH in DCM for flash chromatography.

Protocol A2: Urea Synthesis (Supramolecular Vector)

Reagents: Scaffold 1 , Isocyanates (

) or 4-Nitrophenyl chloroformate.[1]

• Direct Method: Add

  (1.0 equiv) to a solution of Scaffold 1 and in DCM at .[1]

• Self-Validating Check: Monitor by LCMS. If O-acylation (carbamate on the alcohol) is observed (Mass + R-NCO), switch to a less basic solvent (e.g.,

  ) and lower temperature.[1] The amine is significantly more nucleophilic, but the "oxy-anion" character of the alcohol can be enhanced by strong bases.

Vector B: Oxygen Functionalization

Challenge: Tertiary alcohols are notoriously difficult to etherify (Williamson synthesis fails due to steric bulk and elimination risk).[1] Solution: Acid-catalyzed alkylation or formation of intramolecular cyclic constraints if appropriate.[1]

Protocol B1: O-Carbamoylation (Prodrug/Metabolic Stability)

Accessing the carbamate at the tertiary position requires activation of the incoming amine or the alcohol with a strong electrophile.

• Activation: Dissolve Scaffold 1 (N-protected, e.g., N-Benzyl or N-Boc) in THF. Add NaH (2.0 equiv) at

  .[1] Stir 30 min.

• Electrophile: Add Carbonyldiimidazole (CDI) (1.2 equiv). Stir 1 hr to form the imidazolyl-carboxylate intermediate.

• Amine Addition: Add the diversity amine

  (2.0 equiv).[1] Heat to if necessary.

• Deprotection: Remove N-protecting group (e.g., TFA for Boc) to regain Vector A.[1]

Visual Workflows

Diagram 1: Synthetic Decision Tree

This flow illustrates the logic for selecting the correct pathway based on the desired final analogue.

Caption: Decision tree for selective functionalization of the 3-(fluoromethyl)pyrrolidin-3-ol scaffold.

Diagram 2: Library Synthesis Workflow

A plate-based protocol for high-throughput synthesis.[1]

Caption: High-throughput workflow for N-derivatization libraries.

QC & Validation Standards

To ensure data integrity in SAR tables, the following QC criteria must be met:

Parameter	Method	Acceptance Criterion	Rationale
Identity	NMR	Singlet (decoupled) at -220 to -230 ppm	Confirms presence of and absence of HF elimination (alkene).[1]
Purity	LCMS (UV 254)	>95% Area	Essential for reliable biological IC50 data.[1]
Stereochem	Chiral HPLC	>98% ee	Enantiomers of this scaffold often show >100x potency differences.[1]
Solvent	NMR	<0.5% DMF/DMSO	Residual solvent can cause false positives in cellular assays.[1]

Troubleshooting "The Fluorine Effect"

• Issue: Low yields in amide coupling.

• Cause: The electron-withdrawing fluoromethyl group reduces the nucleophilicity of the pyrrolidine nitrogen.

• Fix: Increase reaction time or temperature (

  ). Use a stronger base (e.g., DBU) only if the electrophile is non-sensitive, but beware of elimination.

References

• Purser, S., et al. (2008).[1][5] Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.[1] Link

• Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.[1] Link[1]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link[1]

• Carreiro, E. P., et al. (2023).[1] Structure–Activity Relationship (SAR) and Anticancer Activity of Pyrrolidine Derivatives.[1][2] European Journal of Medicinal Chemistry, 246, 114954.[2] Link[1]

• Champagne, P. A., et al. (2015).[1] Deoxyfluorination of Alcohols. Chemical Reviews, 115(17), 9073-9174.[1] Link[1]

Sources

• 1. (3S)-pyrrolidin-3-ol | C4H9NO | CID 2733874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Automated [18F]Labeling of 3-(Fluoromethyl)pyrrolidin-3-ol for Positron Emission Tomography (PET) Imaging

Introduction: The Rationale for [18F]3-(Fluoromethyl)pyrrolidin-3-ol

Positron Emission Tomography (PET) stands as a cornerstone in molecular imaging, offering unparalleled sensitivity for in vivo visualization of biochemical processes. The choice of radionuclide is paramount, and Fluorine-18 (¹⁸F) is favored for its near-ideal physical and nuclear properties, including a convenient half-life of 109.7 minutes and low positron energy (Emax = 0.634 MeV). These characteristics facilitate centralized production and distribution, enabling multi-center clinical trials.[1] The pyrrolidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in neuroreceptor ligands and other targeted therapeutic agents. The introduction of an ¹⁸F-labeled fluoromethyl group onto this scaffold to create 3-(fluoromethyl)pyrrolidin-3-ol presents a promising avenue for developing novel PET tracers. The tertiary alcohol and the polar pyrrolidine ring may confer favorable pharmacokinetic properties, such as increased hydrophilicity, which could be advantageous for imaging various biological targets while potentially reducing non-specific binding.

This document provides a comprehensive guide to the synthesis of a suitable precursor and the subsequent automated radiolabeling and quality control of [¹⁸F]3-(fluoromethyl)pyrrolidin-3-ol. The methodologies described herein are grounded in established principles of nucleophilic ¹⁸F-fluorination and are designed to be robust and reproducible for preclinical and clinical research applications.

Precursor Synthesis: 3-(Tosyloxymethyl)pyrrolidin-3-ol

The successful radiosynthesis of [¹⁸F]3-(fluoromethyl)pyrrolidin-3-ol hinges on the availability of a high-purity precursor bearing a suitable leaving group. For this purpose, we propose the synthesis of 3-(tosyloxymethyl)pyrrolidin-3-ol. The tosylate group is an excellent leaving group for nucleophilic substitution reactions with [¹⁸F]fluoride.

Synthetic Scheme

Caption: Automated radiosynthesis workflow.

Detailed Radiosynthesis Protocol

• [¹⁸F]Fluoride Trapping and Elution:

  • Aqueous [¹⁸F]fluoride, produced via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron, is passed through a quaternary methyl ammonium (QMA) anion-exchange cartridge to trap the [¹⁸F]F⁻. [2] * The trapped [¹⁸F]fluoride is then eluted into the reaction vessel using a solution of Kryptofix 2.2.2 (K2.2.2) and potassium carbonate (K₂CO₃) in acetonitrile/water. The K2.2.2 cryptand chelates the potassium ion, enhancing the nucleophilicity of the "naked" fluoride ion.

• Azeotropic Drying:

  • The solvent is removed under a stream of nitrogen with gentle heating. Acetonitrile is added and the evaporation is repeated two to three times to ensure the anhydrous conditions necessary for the nucleophilic substitution.

• Nucleophilic Fluorination:

  • The tosylate precursor (typically 5-10 mg) dissolved in a suitable anhydrous solvent like dimethyl sulfoxide (DMSO) or acetonitrile is added to the dried [¹⁸F]fluoride/K2.2.2 complex.

  • The reaction mixture is heated at a specific temperature (e.g., 100-120°C) for a set duration (e.g., 10-15 minutes). Optimal conditions should be determined empirically. [3]

• Purification:

  • Solid-Phase Extraction (SPE): The crude reaction mixture is diluted with water and passed through a series of SPE cartridges. A C18 cartridge will retain the desired product and less polar impurities, while unreacted [¹⁸F]fluoride and polar impurities pass through. The product is then eluted from the C18 cartridge with an organic solvent like ethanol or acetonitrile. An alumina cartridge may also be used to remove any remaining fluoride.

  • Semi-preparative HPLC: For high radiochemical purity, the eluate from the SPE is further purified using semi-preparative high-performance liquid chromatography (HPLC). A C18 column with a mobile phase of acetonitrile/water or ethanol/water is typically employed. The fraction corresponding to [¹⁸F]3-(fluoromethyl)pyrrolidin-3-ol is collected.

• Formulation:

  • The collected HPLC fraction, which contains organic solvent, is passed through a C18 cartridge to trap the final product.

  • The product is then eluted from the cartridge with a small volume of USP-grade ethanol and diluted with sterile saline for injection. The final formulation is passed through a 0.22 µm sterile filter into a sterile vial.

Quality Control: A Self-Validating System

Rigorous quality control (QC) is essential to ensure the safety and efficacy of the radiopharmaceutical. [4][5]Each batch of [¹⁸F]3-(fluoromethyl)pyrrolidin-3-ol must be tested according to established pharmacopeial standards.

Parameter	Method	Acceptance Criteria	Rationale
Identity	Co-elution with a non-radioactive standard on analytical HPLC	Retention time of the radioactive peak matches that of the standard	Confirms the chemical identity of the radiolabeled product.
Radiochemical Purity	Analytical radio-HPLC or radio-TLC	≥ 95%	Ensures that the radioactivity is primarily from the desired compound. [6]
Radionuclidic Identity	Half-life determination using a dose calibrator	105 - 115 minutes	Confirms that the radionuclide is ¹⁸F. [4]
Radionuclidic Purity	Gamma-ray spectroscopy	≥ 99.5% of photons at 511 keV	Checks for the presence of other gamma-emitting radionuclides.
pH	pH paper or calibrated pH meter	4.5 - 7.5	Ensures the final product is suitable for injection. [4][5]
Residual Solvents	Gas Chromatography (GC)	e.g., Ethanol < 5000 ppm, Acetonitrile < 410 ppm	Limits the amount of potentially toxic organic solvents from the synthesis. [4]
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	< 175 EU/V (where V is the maximum recommended dose in mL)	Ensures the absence of pyrogenic substances.
Sterility	Incubation in culture media (e.g., TSB, FTM)	No microbial growth	Confirms the absence of viable microorganisms. This test is typically retrospective.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the preparation of [¹⁸F]3-(fluoromethyl)pyrrolidin-3-ol. By leveraging a well-defined tosylate precursor and a standard automated nucleophilic fluorination procedure, researchers can reliably produce this novel PET tracer for preclinical evaluation. The comprehensive quality control measures outlined are critical for ensuring the integrity and safety of the final product, paving the way for its potential application in diverse areas of molecular imaging research.

References

• Choi, M. H., et al. (2004). Fully automated synthesis system of 3'-deoxy-3'-[18F]fluorothymidine. PubMed. Available at: [Link]

• Jamaludin, A., et al. (2018). Convenient and Efficient Method for Quality Control Analysis of 18F-Fluorocholine: For a Small Scale GMP-based Radiopharmaceuticals Laboratory Set-up. PubMed. Available at: [Link]

• Anand, A., et al. (2018). 18F-AlF–Labeled Biomolecule Conjugates as Imaging Pharmaceuticals. Journal of Nuclear Medicine. Available at: [Link]

• Andries, M., et al. (2015). Synthesis and preclinical evaluation of an 18F labeled PDE7 inhibitor for PET neuroimaging. Nuclear Medicine and Biology. Available at: [Link]

• Chen, K., et al. (2015). A fully-automated one-pot synthesis of [F-18]fluoromethylcholine with reduced dimethylaminoethanol contamination via [F-18]fluoromethyl tosylate. ResearchGate. Available at: [Link]

• Wang, M., et al. (2019). 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography. PubMed. Available at: [Link]

• Al-Qahtani, M. (2021). Evaluation of [18F]FDG Synthesis and Quality Control: Experience in the Seoul National University Hospital (SNUH), Seoul, South. OMICS International. Available at: [Link]

• Yu, S. (2006). Review of 18F-FDG Synthesis and Quality Control. Biomedical Imaging and Intervention Journal. Available at: [Link]

• Zlatopolskiy, B. V., et al. (2015). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. PMC - NIH. Available at: [Link]

• Jarkas, N., et al. (2022). Automated Optimized Synthesis of [18F]FLT Using Non-Basic Phase-Transfer Catalyst with Reduced Precursor Amount. NIH. Available at: [Link]

• Wang, M., et al. (2019). 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography. PMC. Available at: [Link]

• Eisenkolb, S., et al. (2003). A new precursor for the radiosynthesis of [F-18]FLT. ResearchGate. Available at: [Link]

• Connolly, D., et al. (2023). 18F-Labeling Of Radiotracers Functionalized With Silicon Fluoride Acceptor (SiFA) l Protocol Preview. YouTube. Available at: [Link]

• Kumar, D., et al. (2020). Radiosynthesis and evaluation of [18F]FMTP, a COX-2 PET ligand. PubMed. Available at: [Link]

• Bongarzone, S., et al. (2021). Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds. Semantic Scholar. Available at: [Link]

• Richard, C., et al. (2021). Original synthesis of radiolabeling precursors for batch and on resin one-step/late stage radiofluorination of peptides. ResearchGate. Available at: [Link]

• Béen, Q., et al. (2021). [18F]fluoride Activation and 18F-Labelling in Hydrous Conditions—Towards a Microfluidic Synthesis of PET Radiopharmaceuticals. MDPI. Available at: [Link]

• Mossine, A. V., et al. (2015). Radiosyntheses using Fluorine-18: the Art and Science of Late Stage Fluorination. PMC - PubMed Central. Available at: [Link]

• Mossine, A. V., et al. (2020). A Practical Method for the Preparation of 18F-Labeled Aromatic Amino Acids from Nucleophilic [18F]Fluoride and Stannyl Precursors for Electrophilic Radiohalogenation. MDPI. Available at: [Link]

• IAEA. (n.d.). Production and Quality Control of [18F]FDG. IAEA. Available at: [Link]

• Wang, F., et al. (2018). Methods of making 18f-labeled precursors and peptides, labeled c-met binding peptides, and methods of use thereof. Google Patents.

• Choe, Y. S., et al. (2018). A simplified protocol for the automated production of 2‐[18F]fluoro‐3‐[2‐((S)‐3‐pyrrolinyl)methoxy]pyridine ([18F]nifene). Journal of Labelled Compounds and Radiopharmaceuticals. Available at: [Link]

• Chen, H., et al. (2019). Radiosynthesis of 5-[18F]Fluoro-1,2,3-triazoles through Aqueous Iodine–[18F]Fluorine Exchange Reaction. PMC - NIH. Available at: [Link]

• Kim, D., et al. (2014). Preparation method of flumazenil labeled with fluorine-18 using diaryl iodonium salt precursor. Google Patents.

• Frazier, M., et al. (2024). Automated radiosynthesis and preclinical imaging of a novel [18F]fluorolidocaine analogue via sequential C–H radiolabelling. RSC Publishing. Available at: [Link]

• Lee, E., et al. (2023). On the Risk of 18F-Regioisomer Formation in the Copper-Free Radiofluorination of Aryliodonium Precursors. PMC - PubMed Central. Available at: [Link]

• Yamasaki, T., et al. (2022). Automated radiosynthesis of two 18F-labeled tracers containing 3-fluoro-2-hydroxypropyl moiety, [18F]FMISO and [18F]PM-PBB3, via [18F]epifluorohydrin. PMC. Available at: [Link]

• Brisson, L., et al. (2020). Radiosynthesis and validation of (±)-[18F]-3-fluoro-2-hydroxypropionate ([18F]-FLac) as a PET tracer of lactate to monitor MCT1-dependent lactate uptake in tumors. PMC - NIH. Available at: [Link]

Sources

• 1. 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 3. Fully automated synthesis system of 3'-deoxy-3'-[18F]fluorothymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Convenient and Efficient Method for Quality Control Analysis of 18F-Fluorocholine: For a Small Scale GMP-based Radiopharmaceuticals Laboratory Set-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Review of 18F-FDG Synthesis and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and preclinical evaluation of an 18F labeled PDE7 inhibitor for PET neuroimaging - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Throughput Screening Strategies for 3-(Fluoromethyl)pyrrolidin-3-ol Analogs

Targeting Metabolic and Glycosidic Enzymes

Executive Summary & Scientific Rationale

The 3-(fluoromethyl)pyrrolidin-3-ol scaffold represents a privileged structural motif in modern medicinal chemistry. Its value lies in the strategic incorporation of fluorine at a quaternary center, which serves two critical functions:

• Bioisosterism: It mimics the 3-hydroxyproline moiety found in collagen and specific peptidomimetics but with altered electronic properties due to the electronegativity of fluorine (

  ).

• Conformational Locking: The geminal substitution at C3 restricts the pyrrolidine ring puckering, often locking the conformation into an endo- or exo- envelope that favors binding to specific enzyme active sites, particularly Dipeptidyl Peptidase-4 (DPP-IV) and various Glycosidases .

This guide details the high-throughput screening (HTS) protocols designed to evaluate libraries of these analogs. We focus on Fluorescence Intensity (FI) assays, which offer the robust signal-to-noise ratios required for Z' > 0.5 validation in 384-well formats.

Primary Target Class: Dipeptidyl Peptidase-4 (DPP-IV)

Pyrrolidine analogs are classic inhibitors of DPP-IV (e.g., Vildagliptin, Saxagliptin). The 3-(fluoromethyl)pyrrolidin-3-ol core is frequently explored to optimize the P2 binding pocket interactions, modulating basicity and metabolic stability against oxidative deamination.

Assay Principle

The assay utilizes a fluorogenic substrate, Gly-Pro-AMC (Glycyl-L-prolyl-7-amino-4-methylcoumarin). DPP-IV cleaves the peptide bond after the proline residue, releasing free AMC.

• Excitation: 360–380 nm

• Emission: 450–460 nm

• Inhibition: Analogs binding to the active site prevent AMC release, resulting in low fluorescence.

Reagents & Materials

Component	Specification	Purpose
Enzyme	Recombinant Human DPP-IV (residues 39–766)	Target protease.
Substrate	H-Gly-Pro-AMC (Km 50 µM)	Fluorogenic reporter.
Buffer	25 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.05% Tween-20	Maintains physiological pH and prevents aggregation.
Control	Sitagliptin or Vildagliptin	Positive control (100% inhibition).
Plate	384-well Black, low-binding (e.g., Corning 3575)	Minimizes background and protein loss.

HTS Protocol (384-Well Format)

Step 1: Compound Dispensing

• Dispense 100 nL of test compounds (10 mM in DMSO) into assay plates using an acoustic liquid handler (e.g., Echo 650).

• Final Concentration: 10 µM (typical primary screen).

• Controls:

  • Column 1: DMSO only (Negative Control / Max Signal).

  • Column 2: 10 µM Sitagliptin (Positive Control / Min Signal).

Step 2: Enzyme Addition (Pre-incubation)

• Dilute DPP-IV enzyme to 0.2 nM in Assay Buffer.

• Dispense 10 µL of enzyme solution to all wells.

• Critical Step: Centrifuge plate at 1000 rpm for 1 min.

• Incubate: 15 minutes at 25°C. Note: Pyrrolidine inhibitors often exhibit slow-binding kinetics; pre-incubation ensures equilibrium.

Step 3: Substrate Initiation

• Prepare 20 µM Gly-Pro-AMC substrate solution in Assay Buffer.

• Dispense 10 µL of substrate to all wells (Final Volume = 20 µL).

• Final concentrations: Enzyme (0.1 nM), Substrate (10 µM).

Step 4: Kinetic or Endpoint Read

• Kinetic Mode (Recommended): Read fluorescence every 5 mins for 30 mins to rule out false positives (fluorescent compounds).

• Endpoint Mode: Incubate for 30 mins at 25°C. Stop reaction with 5 µL of 10% Acetic Acid if reading later.

Secondary Target Class: Glycosidases (Lysosomal Storage Models)

The 3-hydroxypyrrolidine motif mimics the sugar ring transition state. 3-(fluoromethyl) analogs are screened as chaperones or inhibitors for enzymes like

-Glucocerebrosidase (GCase) .

Assay Principle

Uses 4-MUG (4-Methylumbelliferyl

-D-glucopyranoside). Hydrolysis yields fluorescent 4-MU.

• pH Sensitivity: The reaction occurs at acidic pH (5.2), but fluorescence is maximal at alkaline pH (10.5). A "Stop & Read" approach is mandatory.

Protocol Modifications

• Buffer: Citrate-Phosphate buffer (pH 5.2) with 0.25% Sodium Taurocholate (mimics lysosomal environment).

• Stop Solution: 0.5 M Glycine-NaOH, pH 10.5.

• Workflow:

  • Incubate Enzyme + Compound (15 min).

  • Add 4-MUG Substrate (30 min reaction).

  • Add Stop Solution (raises pH to >10).

  • Read Fluorescence (Ex 365 / Em 445).

Visualization of Assay Logic

The following diagram illustrates the kinetic mechanism and decision logic for identifying true hits versus artifacts (e.g., quenchers or autofluorescent compounds).

Caption: Logical workflow for HTS of pyrrolidine analogs, incorporating a critical artifact check step to distinguish true inhibitors from autofluorescent compounds.

Data Analysis & Validation

Quality Control Metrics

Before accepting data, calculate the Z-factor (

) for each plate:

• : Standard deviation of positive (inhibitor) and negative (DMSO) controls.
• : Mean signal of controls.

• Acceptance Criteria:

  is required for a robust screen.

Hit Confirmation

Analogs of 3-(fluoromethyl)pyrrolidin-3-ol often exhibit steep SAR (Structure-Activity Relationships).

• IC50 Determination: Retest hits in an 11-point dose-response curve (1:3 serial dilution starting at 30 µM).

• Hill Slope: Monitor the Hill slope. A slope significantly

  may indicate aggregation or non-specific binding, common with hydrophobic fluorinated fragments.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Signal Window	Enzyme degradation or substrate hydrolysis.	Use fresh enzyme aliquots; store substrate in dark at -20°C.
High Variation (CV%)	Dispensing errors or bubble formation.	Centrifuge plates after every addition; check liquid handler calibration.
Edge Effects	Evaporation in outer wells.	Use low-evaporation lids or exclude edge wells from analysis.

References

• Design of Pyrrolidine Inhibitors

  • Title: "3-Fluoro-pyrrolidine derivatives as dipeptidyl peptidase IV inhibitors."
  • Source: Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link]

• Fluorine in Drug Design

  • Title: "Fluorine in Medicinal Chemistry."[1][2][3]

  • Source: Journal of Medicinal Chemistry.[4]

  • URL:[Link]

• HTS Assay Validation

  • Title: "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays."
  • Source: Journal of Biomolecular Screening.

  • URL:[Link]

• Glycosidase Screening Protocols

  • Title: "High-throughput screening for glucocerebrosidase inhibitors."
  • Source: NIH Chemical Genomics Center Protocols.

  • URL:[Link]

Sources

• 1. iwatobipen.wordpress.com [iwatobipen.wordpress.com]
• 2. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scale-Up Synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride

Abstract

This document provides a comprehensive guide for the multi-gram scale synthesis of 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride, a valuable building block in medicinal chemistry. The synthetic strategy is designed for scalability, safety, and efficiency, addressing the challenges associated with the introduction of a fluoromethyl group at a tertiary carbon center. This guide details a four-step sequence commencing with the commercially available N-benzyl-3-pyrrolidinone. Key transformations include a Corey-Chaykovsky epoxidation/ring-opening for hydroxymethylation, a deoxofluorination of the resultant tertiary alcohol, and a final debenzylation via catalytic transfer hydrogenation before the formation of the hydrochloride salt. Each step is accompanied by a detailed protocol, mechanistic insights, safety precautions, and characterization data, providing researchers, scientists, and drug development professionals with a robust and validated methodology.

Introduction

The pyrrolidine scaffold is a privileged motif in numerous biologically active compounds and approved pharmaceuticals.[1] The introduction of fluorine into organic molecules can profoundly influence their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity.[2] Consequently, the synthesis of fluorinated pyrrolidine derivatives is of significant interest in drug discovery. 3-(Fluoromethyl)pyrrolidin-3-ol, in particular, presents a synthetically challenging yet desirable building block, combining a chiral tertiary alcohol with a fluoromethyl group. This guide outlines a scalable and reliable synthetic route to its hydrochloride salt, designed to be implemented in a standard process chemistry laboratory.

Synthetic Strategy Overview

The chosen synthetic pathway prioritizes the use of readily available starting materials and scalable reactions. The overall strategy is depicted below:

Figure 1: Overall synthetic workflow for 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride.

This route begins with the protection of the pyrrolidine nitrogen with a benzyl group, which is stable under the conditions of the subsequent steps and can be cleanly removed in the final stages.[3] The key hydroxymethylation is achieved through a two-step sequence involving a Corey-Chaykovsky reaction to form an epoxide, followed by a reductive ring-opening. This approach avoids the often-problematic direct addition of a formaldehyde equivalent to the ketone. The crucial fluorination of the tertiary alcohol is addressed with a discussion of both traditional and modern deoxofluorinating agents. Finally, a catalytic transfer hydrogenation for debenzylation provides a safe and scalable alternative to using high-pressure hydrogen gas, followed by the formation of the target hydrochloride salt.

PART 1: Synthesis of Intermediates

Step 1: Synthesis of 1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3)

The introduction of the hydroxymethyl group at the C3 position is achieved via a Corey-Chaykovsky reaction on N-benzyl-3-pyrrolidinone (1) to form the spiro-epoxide intermediate (2), followed by a reductive ring-opening.[4][5] The Corey-Chaykovsky reaction, utilizing a sulfur ylide, is a highly effective method for the conversion of ketones to epoxides.[6]

Figure 2: Workflow for the synthesis of 1-benzyl-3-(hydroxymethyl)pyrrolidin-3-ol.

Protocol 1.1: Corey-Chaykovsky Epoxidation of N-Benzyl-3-pyrrolidinone (1)

Materials:

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Eq.
N-Benzyl-3-pyrrolidinone (1)	175.23	50.0	0.285	1.0
Trimethylsulfoxonium iodide	220.07	75.3	0.342	1.2
Potassium tert-butoxide	112.21	38.6	0.344	1.2
Anhydrous DMSO	78.13	500 mL	-	-
Diethyl ether	74.12	1 L	-	-
Saturated aq. NaCl solution	-	500 mL	-	-

Procedure:

• To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a thermometer, add trimethylsulfoxonium iodide (75.3 g, 0.342 mol) and anhydrous DMSO (500 mL).

• Stir the suspension at room temperature and add potassium tert-butoxide (38.6 g, 0.344 mol) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 30 °C.

• Stir the resulting milky white suspension for 1 hour at room temperature to ensure complete formation of the ylide.

• In a separate flask, dissolve N-benzyl-3-pyrrolidinone (1) (50.0 g, 0.285 mol) in anhydrous DMSO (100 mL).

• Add the solution of the ketone to the ylide suspension dropwise over 1 hour, maintaining the internal temperature below 30 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction by TLC (Ethyl acetate/Hexane 1:1) until the starting material is consumed.

• Pour the reaction mixture into 1 L of ice-cold water and extract with diethyl ether (3 x 500 mL).

• Combine the organic layers and wash with saturated aqueous NaCl solution (2 x 250 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude spiro-epoxide (2) as a pale yellow oil. This crude product is typically used in the next step without further purification.

Protocol 1.2: Reductive Ring Opening of 1-Benzyl-spiro[pyrrolidine-3,2'-oxiran] (2)

Materials:

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Eq.
Crude spiro-epoxide (2)	189.25	~53.9 (crude)	~0.285	1.0
Lithium aluminum hydride (LiAlH₄)	37.95	13.0	0.342	1.2
Anhydrous Tetrahydrofuran (THF)	72.11	800 mL	-	-
Sodium sulfate decahydrate (Glauber's salt)	322.20	~50 g	-	-
Ethyl acetate	88.11	500 mL	-	-

Procedure:

• To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and an addition funnel, add lithium aluminum hydride (13.0 g, 0.342 mol) and anhydrous THF (400 mL).

• Cool the suspension to 0 °C in an ice-water bath.

• Dissolve the crude spiro-epoxide (2) (~53.9 g, ~0.285 mol) in anhydrous THF (400 mL) and add it to the addition funnel.

• Add the epoxide solution dropwise to the LiAlH₄ suspension over 1.5 hours, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction by TLC (Ethyl acetate/Hexane 1:1) until complete consumption of the epoxide.

• Cool the reaction mixture back to 0 °C and carefully quench the reaction by the sequential slow addition of water (13 mL), 15% aqueous NaOH solution (13 mL), and then water (39 mL).

• Stir the resulting granular precipitate for 1 hour at room temperature.

• Filter the solid through a pad of Celite® and wash the filter cake thoroughly with ethyl acetate (3 x 150 mL).

• Combine the filtrate and washings, and concentrate under reduced pressure to yield 1-benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3) as a viscous oil. The crude product can be purified by column chromatography on silica gel (eluting with a gradient of 100% ethyl acetate to 10% methanol in ethyl acetate) to afford the pure product.

PART 2: Fluorination and Deprotection

Step 2: Deoxofluorination of 1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3)

The conversion of the primary alcohol in compound 3 to a fluoromethyl group is the most critical step of this synthesis. Diethylaminosulfur trifluoride (DAST) is a common reagent for this transformation, but its use on a larger scale requires stringent safety precautions due to its thermal instability.[7] Safer alternatives such as Deoxo-Fluor™, PyFluor®, and XtalFluor® have been developed and may be considered.[8][9] This protocol will detail the use of DAST, with extensive safety notes.

Figure 3: Workflow for the deoxofluorination step.

Protocol 2.1: Fluorination using DAST

! ! ! SAFETY WARNING ! ! !

• DAST is highly toxic, corrosive, and reacts violently with water. It can decompose explosively upon heating. This reaction must be performed in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including a face shield, heavy-duty gloves, and a lab coat, is mandatory.

• The reaction should be conducted behind a blast shield, especially during scale-up.

• Never heat a reaction containing DAST above 50 °C.

• Quenching of DAST must be done slowly and at low temperatures.

Materials:

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Eq.
1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3)	207.27	40.0	0.193	1.0
Diethylaminosulfur trifluoride (DAST)	161.19	34.2 (29.5 mL)	0.212	1.1
Anhydrous Dichloromethane (DCM)	84.93	800 mL	-	-
Saturated aq. NaHCO₃ solution	-	500 mL	-	-

Procedure:

• To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, an addition funnel, and a low-temperature thermometer, add 1-benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3) (40.0 g, 0.193 mol) and anhydrous DCM (400 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• In a separate dry flask under nitrogen, dissolve DAST (34.2 g, 0.212 mol) in anhydrous DCM (400 mL) and transfer this solution to the addition funnel.

• Add the DAST solution dropwise to the alcohol solution over 2 hours, ensuring the internal temperature is maintained below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional hour.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC (Ethyl acetate/Hexane 1:1) and ¹⁹F NMR of a quenched aliquot.

• Once the reaction is complete, cool the mixture back to 0 °C in an ice-water bath.

• Very slowly and carefully, add saturated aqueous NaHCO₃ solution dropwise to quench the excess DAST. CAUTION: Vigorous gas evolution will occur. Continue the addition until the gas evolution ceases.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 200 mL).

• Combine the organic layers, wash with saturated aqueous NaCl solution, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product (4) can be purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure fluorinated product.

Step 3: N-Debenzylation of 1-Benzyl-3-(fluoromethyl)pyrrolidin-3-ol (4)

Catalytic transfer hydrogenation is a convenient and safe method for the removal of the N-benzyl group on a larger scale, avoiding the need for a high-pressure hydrogenation apparatus.[10][11] Ammonium formate is a commonly used hydrogen donor in the presence of a palladium catalyst.

Protocol 2.2: Catalytic Transfer Hydrogenation

Materials:

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Eq.
1-Benzyl-3-(fluoromethyl)pyrrolidin-3-ol (4)	209.26	30.0	0.143	1.0
Ammonium formate	63.06	45.1	0.715	5.0
10% Palladium on carbon (Pd/C), 50% wet	-	6.0 g	-	-
Methanol	32.04	600 mL	-	-

Procedure:

• To a 1 L round-bottom flask, add 1-benzyl-3-(fluoromethyl)pyrrolidin-3-ol (4) (30.0 g, 0.143 mol), methanol (600 mL), and ammonium formate (45.1 g, 0.715 mol).

• Stir the mixture to dissolve the solids.

• Carefully add 10% Pd/C (50% wet, 6.0 g) to the reaction mixture under a nitrogen atmosphere.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 2-4 hours. Monitor the reaction by TLC (10% Methanol in DCM) for the disappearance of the starting material.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst. CAUTION: The Pd/C catalyst is pyrophoric. Do not allow the filter cake to become dry. The filter cake should be quenched with water before disposal.

• Wash the Celite® pad with methanol (2 x 100 mL).

• Concentrate the combined filtrate under reduced pressure to remove the methanol.

• The resulting residue contains the crude product (5) and ammonium salts. This mixture is typically taken directly to the next step.

PART 3: Final Product Formation and Characterization

Step 4: Formation and Purification of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride (6)

The final step involves the formation of the hydrochloride salt, which often aids in purification and improves the stability and handling of the final product.

Protocol 3.1: Hydrochloride Salt Formation and Recrystallization

Materials:

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)
Crude 3-(Fluoromethyl)pyrrolidin-3-ol (5)	119.12	~17.0 (crude)	~0.143
Isopropanol (IPA)	60.10	400 mL	-
Acetyl chloride	78.50	12.3 (11.1 mL)	0.157
Diethyl ether	74.12	200 mL	-

Procedure:

• Dissolve the crude 3-(fluoromethyl)pyrrolidin-3-ol (5) in isopropanol (400 mL) in a 1 L flask.

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add acetyl chloride (12.3 g, 0.157 mol) dropwise to the stirred solution. Anhydrous HCl is generated in situ. A white precipitate should form.

• After the addition is complete, stir the suspension at 0 °C for 1 hour.

• Slowly add diethyl ether (200 mL) to the suspension to further precipitate the product.

• Stir for an additional hour at 0 °C.

• Collect the white solid by vacuum filtration, washing with cold diethyl ether (2 x 50 mL).

• To purify, recrystallize the crude hydrochloride salt from a mixture of isopropanol and diethyl ether.

• Dry the purified 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride (6) in a vacuum oven at 40-50 °C to a constant weight.

Data and Characterization

Table 1: Summary of Expected Yields and Purity

Step	Product	Theoretical Yield (g)	Expected Yield (g)	Expected Purity (by HPLC)
1	1-Benzyl-3-(hydroxymethyl)pyrrolidin-3-ol (3)	59.1	41.4 - 47.3	>95% after chromatography
2	1-Benzyl-3-(fluoromethyl)pyrrolidin-3-ol (4)	40.4	26.3 - 32.3	>95% after chromatography
3	3-(Fluoromethyl)pyrrolidin-3-ol (5)	17.0	-	Crude, used directly
4	3-(Fluoromethyl)pyrrolidin-3-ol HCl (6)	22.2	14.4 - 17.8	>98% after recrystallization

Characterization of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride (6):

• Appearance: White to off-white crystalline solid.

• ¹H NMR (400 MHz, D₂O) δ (ppm): 4.75 (d, J = 47.2 Hz, 2H, CH₂F), 3.6-3.4 (m, 4H, pyrrolidine CH₂), 2.3-2.1 (m, 2H, pyrrolidine CH₂).

• ¹³C NMR (101 MHz, D₂O) δ (ppm): 86.1 (d, J = 175.8 Hz, CH₂F), 76.5 (d, J = 22.2 Hz, C-OH), 55.4, 45.8, 38.2.

• ¹⁹F NMR (376 MHz, D₂O) δ (ppm): -230.5 (t, J = 47.2 Hz).

• Mass Spectrometry (ESI+): m/z 120.08 [M+H]⁺ (for free base).

Conclusion

This application note provides a detailed, scalable, and robust protocol for the synthesis of 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride. By employing a strategic sequence of well-established reactions and providing clear, actionable protocols with an emphasis on safety, this guide empowers researchers to confidently produce this valuable fluorinated building block for applications in drug discovery and development.

References

• EP4382529A1 - A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s). (URL: )
• WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity. (URL: )

• MySkinRecipes. 1-Benzyl-3-(hydroxymethyl)pyrrolidine-3-carbonitrile. (URL: [Link])

• Organic Chemistry Portal. Deoxyfluorination of Tertiary Alcohols. (URL: [Link])

• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. J. Am. Chem. Soc. (URL: [Link])

• Organic Chemistry Portal. Fluoroalkane synthesis by fluorination or substitution. (URL: [Link])

• Wikipedia. Johnson–Corey–Chaykovsky reaction. (URL: [Link])

• A Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. (URL: [Link])

• A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis. RSC Advances. (URL: [Link])

• Benzylic C(sp3)–H fluorination. Beilstein J. Org. Chem. (URL: [Link])

• Corey-Chaykovsky Reaction - Organic Chemistry Portal. (URL: [Link])

• Deoxyfluorination of Alcohols with an Electrophilic Fluorine Source via Visible-Light Photoredox Catalysis. Tetrahedron. (URL: [Link])

• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. J. Am. Chem. Soc. (URL: [Link])

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. J. Am. Chem. Soc. (URL: [Link])

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. (URL: [Link])

• WO2010058429A1 - A process for the preparation of optically active n-benzyl-3 hydroxypyrrolidines. (URL: )

• Epoxide Ring Opening With Base - Master Organic Chemistry. (URL: [Link])

• Ring Opening of Epoxides - YouTube. (URL: [Link])

• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. Org. Lett. (URL: [Link])

• (R)-(+)-1-Benzyl-3-pyrrolidinol - PubChem. (URL: [Link])

• Epoxides Ring-Opening Reactions - Chemistry Steps. (URL: [Link])

• Synthesis and molecular modeling studies of cholinesterase inhibitor dispiro[indoline-3,2′-pyrrolidine-3. RSC Adv. (URL: https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra03515a)

• Reactions of Epoxides- Ring-opening - Chemistry LibreTexts. (URL: [Link])

• Synthetic applications. A) Scale‐up Reaction. B) Substrate... - ResearchGate. (URL: [Link])

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Int. J. Mol. Sci. (URL: [Link])

• Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. RSC Adv. (URL: [Link])

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - The Doyle Group. (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Purification of 3-(fluoromethyl)pyrrolidin-3-ol Hydrochloride

Welcome to the dedicated technical support resource for the purification of 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this novel fluorinated building block. The unique combination of a hydrophilic pyrrolidinol core, a tertiary alcohol, and a fluoromethyl group at a chiral center presents specific purification challenges. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities, ensuring you achieve the desired purity for your downstream applications.

Understanding the Molecule: Key Physicochemical Properties and Their Implications for Purification

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a polar, water-soluble crystalline solid. Its structure presents several features that influence purification strategies:

• High Polarity: The pyrrolidine ring, hydroxyl group, and hydrochloride salt form contribute to high polarity and water solubility. This can make extraction from aqueous media challenging and may necessitate the use of polar solvents for chromatography and recrystallization.

• Tertiary Alcohol: The tertiary alcohol at the C3 position is susceptible to elimination reactions, particularly under acidic or basic conditions at elevated temperatures, which could lead to the formation of an unsaturated impurity.

• Chiral Center: The C3 position is a stereocenter. Depending on the synthetic route, the product may be a racemate or an enantiomerically enriched mixture, requiring chiral separation techniques if a single enantiomer is desired.

• Fluorine Atom: The fluorine atom can influence the molecule's acidity, basicity, and conformational preferences through effects like the gauche effect, which may impact its interaction with stationary phases during chromatography[1].

• Hydrochloride Salt: The salt form enhances crystallinity but also introduces the challenge of removing inorganic salts (e.g., NaCl, KCl) that may be present from the synthesis or workup.

Frequently Asked Questions (FAQs)

Q1: My crude 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride is a sticky oil or a semi-solid. How can I crystallize it?

A1: Oiling out is a common issue with polar amine salts. This typically occurs when the compound is insoluble in a solvent at room temperature but separates as a liquid phase at higher temperatures. Here are some strategies:

• Solvent Selection: The key is to find a solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Single Solvents: Consider polar protic solvents like isopropanol, ethanol, or methanol. Methanol is often a good starting point for dissolving polar salts[2].

  • Mixed Solvent Systems: A powerful technique is to use a mixed solvent system. Dissolve your crude product in a minimal amount of a hot "soluble" solvent (e.g., methanol, water) and then slowly add a hot "insoluble" or "anti-solvent" (e.g., acetonitrile, ethyl acetate, or THF) until the solution becomes slightly turbid. Add a few drops of the hot soluble solvent to clarify the solution and then allow it to cool slowly[3].

• Control Cooling Rate: Slow, controlled cooling is crucial. Rapid cooling often promotes oiling out. Allow the solution to cool to room temperature undisturbed, and then place it in a refrigerator or freezer to maximize crystal yield.

• Seeding: If you have a small amount of pure crystalline material, adding a seed crystal to the supersaturated solution can induce crystallization.

Q2: I have a significant amount of inorganic salts (e.g., NaCl) in my crude product. What is the best way to remove them?

A2: Inorganic salts are a common byproduct of amine hydrochloride formation and neutralization steps. Here are a few approaches:

• Solvent Trituration/Washing: If your product is a solid, you can wash it with a solvent in which the inorganic salts are insoluble, but your product has minimal solubility. For example, washing with cold isopropanol or a mixture of isopropanol and a less polar solvent might be effective.

• Conversion to Free Base: A robust method is to convert the hydrochloride salt back to the free base.

  • Dissolve the crude salt in water.

  • Basify the aqueous solution with a strong base like NaOH or KOH to a pH > 10.

  • Extract the free base into an organic solvent like dichloromethane (DCM) or ethyl acetate. The inorganic salts will remain in the aqueous layer.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Reform the hydrochloride salt by bubbling dry HCl gas through the solution or by adding a solution of HCl in an anhydrous solvent (e.g., HCl in isopropanol or ether)[4].

• Solid Phase Extraction (SPE): For small-scale purifications, reversed-phase SPE can be used to desalt the sample. The polar organic compound will be retained on the stationary phase while the inorganic salts are washed away with water[5].

Q3: What are the likely impurities I should be looking for in my crude 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride?

A3: The impurity profile will depend on your synthetic route. However, some common impurities to anticipate are:

• Starting Materials: Unreacted precursors from the synthesis of the pyrrolidine ring or the fluoromethylation step.

• Fluoromethylation Byproducts: Depending on the fluoromethylating agent used, you might have side products from the reagent itself[6][7]. If a radical fluoromethylation is performed, other radical-initiated side products could be present[8].

• Elimination Product: Dehydration of the tertiary alcohol can lead to the formation of 3-(fluoromethyl)-2,3-dihydro-1H-pyrrole. This is more likely if the reaction or purification involves high temperatures or strong acidic/basic conditions.

• Diastereomers: If there are other stereocenters in your starting materials or if the fluoromethylation creates a new stereocenter in a diastereoselective reaction, you may have diastereomeric impurities. These can often be separated by chromatography or crystallization.

• Residual Solvents: Solvents used in the synthesis and purification can be trapped in the crystalline lattice.

Troubleshooting Guides

Guide 1: Purification by Recrystallization

Recrystallization is often the most effective method for purifying crystalline solids like 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride.

Problem: The compound "oils out" during cooling.

Causality

Troubleshooting Steps

The solvent is too good a solvent at high temperatures, and the solution becomes supersaturated too quickly upon cooling.

1. Use a Mixed Solvent System: Dissolve the compound in a minimal amount of a hot, good solvent (e.g., methanol) and titrate with a hot, poor solvent (e.g., acetonitrile or THF) until turbidity persists. Clarify with a few drops of the good solvent and cool slowly[3].2. Lower the Crystallization Temperature: Use a solvent that requires a lower temperature for dissolution, reducing the temperature differential during cooling.3. Slower Cooling: Insulate the flask to ensure very slow cooling to room temperature before moving to a colder environment.

Problem: Poor recovery of the purified compound.

Causality

Troubleshooting Steps

The compound has significant solubility in the mother liquor even at low temperatures.

1. Optimize the Solvent System: Choose a solvent system where the solubility difference between hot and cold is more pronounced.2. Use an Anti-Solvent: After cooling, add a cold anti-solvent to the mother liquor to precipitate more product. Be aware this may also precipitate some impurities.3. Concentrate the Mother Liquor: Carefully evaporate some of the solvent from the mother liquor and attempt a second crystallization.

Problem: The recrystallized material is not significantly purer.

Causality

Troubleshooting Steps

The impurities have similar solubility profiles to the desired compound.

1. Try a Different Solvent System: Switch to a solvent with different polarity or hydrogen bonding properties. For example, if you used an alcohol, try a ketone or an ester-based system.2. Perform a Preliminary Purification: Use flash chromatography to remove the bulk of the impurities before recrystallization.3. Charcoal Treatment: If the impurities are colored, adding activated charcoal to the hot solution before filtration can help remove them[9].

• Place the crude 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride in a flask with a stir bar.

• Add a minimal amount of methanol and heat the mixture to reflux with stirring until all the solid dissolves.

• Continue heating and add acetonitrile dropwise until the solution becomes faintly and persistently cloudy.

• Add methanol dropwise until the solution becomes clear again.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath or refrigerator for at least one hour to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold acetonitrile.

• Dry the crystals under vacuum.

Caption: A decision-making workflow for selecting an appropriate recrystallization solvent.

Guide 2: Purification by Column Chromatography

For complex mixtures or to remove closely related impurities, flash column chromatography may be necessary.

Problem: The compound streaks or does not move from the origin on a silica gel column.

Causality

Troubleshooting Steps

3-(fluoromethyl)pyrrolidin-3-ol hydrochloride is highly polar and strongly adsorbs to silica gel.

1. Use a More Polar Eluent: A common mobile phase for polar amines is a mixture of Dichloromethane (DCM) and Methanol (MeOH). You may need to add a small percentage of ammonium hydroxide to the methanol (e.g., 1-2%) to prevent streaking by keeping the amine in its free base form on the column[10].2. Use a Different Stationary Phase: Consider using alumina (basic or neutral) or a reversed-phase silica gel (C18), which may be more suitable for polar compounds.3. Convert to Free Base: Purifying the free base is often easier on silica gel. After purification, the hydrochloride salt can be reformed.

Problem: Co-elution of impurities.

Causality

Troubleshooting Steps

The impurities have similar polarity to the product.

1. Optimize the Mobile Phase: Use a shallower gradient or an isocratic elution with a finely tuned solvent mixture to improve resolution.2. Try a Different Stationary Phase: Fluorinated stationary phases can offer different selectivity for fluorinated compounds[11][12]. Chiral stationary phases will be necessary to separate enantiomers[13][14].3. High-Performance Liquid Chromatography (HPLC): For high-purity requirements and difficult separations, preparative HPLC is the method of choice.

• Convert the crude hydrochloride salt to the free base as described in FAQ Q2.

• Prepare a silica gel column.

• Dissolve the crude free base in a minimal amount of the mobile phase.

• Load the sample onto the column.

• Elute the column with a suitable mobile phase, such as a gradient of 0-10% Methanol in Dichloromethane. Adding 0.5% triethylamine to the eluent can improve peak shape.

• Collect fractions and analyze them by TLC or LC-MS to identify the pure product.

• Combine the pure fractions and evaporate the solvent.

• Redissolve the pure free base in a suitable solvent (e.g., isopropanol) and add a solution of HCl in the same solvent to precipitate the pure hydrochloride salt.

Caption: Troubleshooting common issues in the column chromatography of polar amines.

Analytical Methods for Purity Assessment

Accurate assessment of purity is critical. A combination of methods is often required.

Technique	Application	Key Considerations
NMR Spectroscopy	Structural confirmation and identification of impurities.	¹H NMR: Can show characteristic peaks for the pyrrolidine ring and fluoromethyl group.¹⁹F NMR: Highly sensitive for detecting fluorine-containing impurities. A single peak is expected for the product.
LC-MS	Purity assessment and impurity identification.	A reversed-phase C18 column with a mobile phase of water/acetonitrile or water/methanol containing 0.1% formic acid or trifluoroacetic acid is a good starting point.
Chiral HPLC	Determination of enantiomeric excess.	Requires a chiral stationary phase. Screening different chiral columns and mobile phases is often necessary to achieve separation.
Karl Fischer Titration	Quantification of water content.	Important for a hygroscopic compound like an amine hydrochloride.

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• Phenomenex. Solid Phase Extraction for Clean-up of Polar Molecules in Salty Aqueous Samples and Analysis with SFC-UV. [Link]

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• PubMed. (2003). Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. [Link]

• MDPI. (2024). Hydrophilic Reduction-Resistant Spin Labels of Pyrrolidine and Pyrroline Series from 3,4-Bis-hydroxymethyl-2,2,5,5-tetraethylpyrrolidine-1-oxyl. [Link]

• RSC Publishing. (2020). Synthesis and molecular modeling studies of cholinesterase inhibitor dispiro[indoline-3,2′-pyrrolidine-3′,3′′-pyrrolidines]. [Link]

• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. [Link]

• LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• RSC Publishing. Construction of an α-chiral pyrrolidine library with a rapid and scalable continuous flow protocol. [Link]

• ResearchGate. (2019). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. [Link]

• MDPI. (2021). Straightforward Chemo-Multi-Enzymatic Cascade Systems for the Stereo-Controlled Synthesis of 5-Amino-6-nitrocyclitols. [Link]

• Agilent. HPLC Troubleshooting Guide. [Link]

Sources

• 1. Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN111632400B - Recrystallization purification method of enamine salt - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Radical Fluoromethylation Enabled by Cobalamin-Dependent Radical SAM Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. Purification [chem.rochester.edu]
• 11. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Fluoromethylation of Pyrrolidinone

Welcome to the technical support center for the fluoromethylation of pyrrolidinone. This guide is designed for researchers, scientists, and professionals in drug development who are looking to incorporate the fluoromethyl group onto the nitrogen atom of the pyrrolidinone scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deeper understanding of the reaction intricacies to empower you to troubleshoot and optimize your experiments effectively.

The introduction of a fluoromethyl group can significantly alter the physicochemical and biological properties of a molecule, making it a valuable modification in medicinal chemistry.[1][2] However, the synthesis of N-fluoromethylated lactams like pyrrolidinone can be challenging. This guide will walk you through the key aspects of this reaction, from selecting the right reagents to troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the main strategies for the N-fluoromethylation of pyrrolidinone?

A1: There are three primary strategies for N-fluoromethylation:

• Electrophilic Fluoromethylation: This involves the use of a reagent that delivers an electrophilic "CH₂F⁺" equivalent to the deprotonated pyrrolidinone nitrogen. This is often the most direct and common approach for N-alkylation.

• Nucleophilic Fluoromethylation: This strategy employs a nucleophilic "CH₂F⁻" source that attacks an electrophilically activated pyrrolidinone derivative. This is less common for direct N-fluoromethylation of the parent lactam.[3]

• Radical Fluoromethylation: This method generates a fluoromethyl radical (•CH₂F) that can be trapped by the pyrrolidinone nitrogen or a related intermediate.[3][4]

Q2: Which type of fluoromethylating agent is best for my application?

A2: The choice of reagent depends on your specific substrate, desired scale, and available laboratory equipment. For the N-fluoromethylation of pyrrolidinone, electrophilic fluoromethylating agents are generally a good starting point due to the nucleophilic nature of the deprotonated lactam nitrogen. Reagents like fluoromethyl iodomethane (ICH₂F) in the presence of a base are commonly used for N-heterocycles.[4]

Q3: Why is my yield of N-fluoromethyl pyrrolidinone consistently low?

A3: Low yields in this reaction can stem from several factors, including incomplete deprotonation of the pyrrolidinone, side reactions such as hydrolysis of the starting material or product, and the inherent instability of some fluoromethylating agents. A systematic approach to troubleshooting, as detailed in the guides below, is crucial for identifying and resolving the root cause.[5]

Q4: What are the key safety precautions I should take?

A4: Fluoromethylating agents can be hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6] Some reagents are moisture-sensitive and may react violently with water. Always consult the Safety Data Sheet (SDS) for the specific reagent you are using.[7][8]

Troubleshooting Guides

Problem 1: Low or No Product Formation

Potential Cause	Explanation	Recommended Solution
Incomplete Deprotonation	The pKa of the N-H bond in 2-pyrrolidinone is approximately 25 in DMSO. A sufficiently strong base is required to generate the nucleophilic amide anion.	Use a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium bis(trimethylsilyl)amide (KHMDS). Ensure the base is fresh and properly handled to maintain its reactivity.
Poor Reagent Reactivity	The chosen fluoromethylating agent may not be reactive enough under the applied conditions.	Consider a more reactive fluoromethylating agent. For example, if using fluorobromomethane is unsuccessful, switching to fluoroiodomethane might improve the reaction rate.
Suboptimal Reaction Temperature	The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.	Gradually increase the reaction temperature in 10-20 °C increments while monitoring the reaction progress by TLC or LC-MS. Be cautious of potential side reactions at higher temperatures.[5]
Moisture Contamination	Many bases (e.g., NaH) and some fluoromethylating agents are highly sensitive to moisture. Water will quench the base and can hydrolyze the fluoromethylating agent.	Use anhydrous solvents and reagents. Dry glassware thoroughly in an oven before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Formation of Multiple Products (Side Reactions)

Potential Cause	Explanation	Recommended Solution
Hydrolysis of Pyrrolidinone	The lactam ring can be susceptible to hydrolysis under strongly basic or acidic conditions, especially in the presence of water during workup.[9]	Perform the aqueous workup quickly and at a low temperature. Neutralize the reaction mixture carefully.
Decomposition of the Product	N-fluoromethylated amines and amides can be unstable, potentially undergoing hydrolysis to release formaldehyde and fluoride.[10]	Use milder reaction and workup conditions. Consider purification methods that avoid prolonged exposure to acidic or basic conditions.
Side Reactions of the Fluoromethylating Agent	Some fluoromethylating agents can undergo elimination or other decomposition pathways, leading to byproducts.	Choose a more stable fluoromethylating agent. Optimize the reaction temperature and time to favor the desired reaction pathway.

Experimental Protocols

Representative Protocol for N-Fluoromethylation of 2-Pyrrolidinone

This protocol is a generalized procedure based on the N-alkylation of similar N-heterocycles and should be optimized for your specific setup.

Materials:

• 2-Pyrrolidinone

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Fluoroiodomethane (ICH₂F)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add 2-pyrrolidinone (1.0 equiv.) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Deprotonation: Dissolve the pyrrolidinone in anhydrous DMF. Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 equiv.) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen gas evolution ceases.

• Fluoromethylation: Cool the reaction mixture back to 0 °C. Slowly add fluoroiodomethane (1.5 equiv.) dropwise. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Workup: Extract the aqueous layer with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain N-fluoromethyl-2-pyrrolidinone.

Data Presentation

Comparison of N-Fluoromethylation Conditions for N-Heterocycles

Substrate	Fluoromethylating Agent	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Indoles, Carbazoles, etc.	ICH₂F (6 equiv.)	KOH (11 equiv.)	MeCN/H₂O (1:1)	RT	-	46-81	[4]
N-Aryl Acrylamides	CH₂FSO₂Cl	- (Photoredox)	MeCN	RT	-	-	[3]
General N-Heterocycles	ICH₂F	Cs₂CO₃	DMF	RT	12	-	[11]

Visualizations

Reaction Mechanism: Electrophilic N-Fluoromethylation of Pyrrolidinone

Sources

• 1. Trifluoromethylated lactams: promising small molecules in the search for effective drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Radical Fluoromethylation Enabled by Cobalamin-Dependent Radical SAM Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. Enzymatic Fluoromethylation Enabled by the S-Adenosylmethionine Analog Te-Adenosyl-L-(fluoromethyl)homotellurocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride storage and degradation

Topic: Technical Support Center: 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride

CAS Number: 1419101-39-5 Formula: C₅H₁₁ClFNO (HCl Salt) Molecular Weight: 155.60 g/mol [1][2]

Part 1: Executive Summary & Storage Protocols

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a specialized building block featuring a quaternary carbon at the 3-position, bearing both a hydroxyl group and a fluoromethyl moiety. This structural motif introduces specific stability challenges distinct from simple pyrrolidines. The presence of a

-fluoro alcohol motif combined with a secondary amine creates a system prone to intramolecular reactivity if not maintained in its protonated (salt) form.

Core Storage Directives

Parameter	Specification	Technical Rationale
Primary Temperature	-20°C (Preferred)	Mitigates thermal energy required for potential dehydrohalogenation or intramolecular cyclization.
Secondary Temperature	2–8°C (Acceptable)	Suitable for short-term active use (<1 month). Long-term storage at this range increases degradation risk.
Atmosphere	Inert (Argon/Nitrogen)	The compound is hygroscopic. Moisture facilitates hydrolysis and lowers the energy barrier for degradation.
Physical State	Hydrochloride Salt	CRITICAL: Do not store as a free base. The protonated amine prevents nucleophilic attack on the fluoromethyl group.
Container	Amber Glass / Tightly Sealed	Protects from light (minor risk) and ensures moisture barrier. Parafilm® or secondary containment is mandatory.

Part 2: Troubleshooting & Diagnostics (Q&A)

Category A: Physical Appearance & Hygroscopicity

Q1: The white powder has turned into a sticky, yellow gum. Is it still usable?

• Diagnosis: The compound has likely absorbed atmospheric moisture (hygroscopicity).

• Impact: Water absorption alters the molecular weight (making stoichiometry difficult) and creates a localized aqueous environment that may accelerate hydrolysis of the C-F bond or ring degradation.

• Action:

  • Do not heat to dry (thermal instability risk).

  • Dissolve a small aliquot in dry DMSO-d6 for H-NMR.

  • If the integral ratio of the fluoromethyl protons (

    , typically a doublet of multiplets around 4.3–4.6 ppm) to the ring protons is intact, the compound is chemically stable but wet.

  • Remediation: Lyophilize (freeze-dry) from water if the compound is confirmed stable, or use "as is" by correcting the concentration using Quantitative NMR (qNMR).

Q2: Why does the Safety Data Sheet (SDS) recommend storing under Argon?

• Mechanism: Beyond moisture, oxygen can lead to slow oxidation of the pyrrolidine ring, especially if trace metal impurities are present. However, the primary driver for inert storage is excluding moisture to prevent the formation of HF (hydrofluoric acid) traces via hydrolysis, which can etch glass and degrade the sample further.

Category B: Chemical Stability & Degradation

Q3: I see an extra peak in my LC-MS with a mass of [M-20] or [M-HF]. What is happening?

• Diagnosis: This suggests dehydrofluorination or intramolecular cyclization .

• Mechanism: In the free-base form (or if the salt is exposed to base), the secondary amine nitrogen acts as a nucleophile. It can attack the carbon of the fluoromethyl group (an intramolecular

  -like process), displacing fluoride.

• Pathway: This would theoretically form a bridged bicyclic system (1-azabicyclo[2.1.1]hexane derivative) or lead to elimination products.

• Prevention: Always maintain the pH < 7 during storage. Only neutralize (free-base) in situ immediately before the coupling reaction.

Q4: Can I store the free base in DCM or THF?

• Answer: No.

• Reasoning: The free amine is reactive. In solution, the effective molarity of the intramolecular reaction increases. Literature on analogous 2-(fluoromethyl)pyrrolidines indicates rapid degradation (within days) in solution at neutral/basic pH due to aziridine formation or similar rearrangements [1]. While the 3-fluoromethyl system forms a more strained transition state, the risk remains high.

Part 3: Visualizing Degradation Pathways

The following diagram illustrates the "Safe Zone" (Salt) versus the "Danger Zone" (Free Base) and the potential degradation mechanism.

Figure 1: Stability logic flow. The protonated amine (green) prevents the nitrogen lone pair from initiating nucleophilic attack on the fluoromethyl group.

Part 4: Experimental Protocols

Protocol A: In-Situ Free-Basing for Reactions

Use this method when using the compound as a nucleophile in coupling reactions (e.g., amide coupling, SNAr).

• Preparation: Calculate the required amount of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride.

• Dissolution: Suspend the solid in the reaction solvent (e.g., DCM, DMF, or THF). The salt will likely remain suspended.

• Activation: Add a non-nucleophilic organic base (e.g., DIPEA or TEA) at 3.0 equivalents .

  • Note: 1 eq neutralizes the HCl; 1-2 eq ensures the amine is free and scavenges protons produced during the coupling.

• Timing: Add the electrophile (e.g., acid chloride, activated ester) immediately (within 5 minutes) after adding the base.

  • Why: Minimizes the time the reactive free amine exists in the absence of an electrophile, reducing self-degradation.

Protocol B: Handling "Sticky" Hygroscopic Material

If your material has absorbed water but is chemically pure.

• Do NOT scrape: Sticky solids generate static and are hard to weigh accurately.

• Solvent Transfer: Add a known volume of dry Methanol or DMF directly to the shipping vial to dissolve the entire content.

• Quantification: Transfer the solution to a volumetric flask.

• Usage: Pipette the required molar amount into your reaction vessel and evaporate the solvent (if Methanol) or use directly (if DMF).

Part 5: References

• ACS Medicinal Chemistry Letters. (2019). The Dark Side of Fluorine: Intramolecular Nucleophilic Displacement in 2-(Fluoromethyl)pyrrolidines.

• BLD Pharm. (n.d.). Product SDS: 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride (CAS 1419101-39-5).[1][2][3][4][2]

• PubChem. (n.d.). Compound Summary: Pyrrolidin-3-ol derivatives and stability data.

Sources

• 1. 1419101-39-5|3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride|BLD Pharm [bldpharm.com]
• 2. 3-(aminomethyl)pyrrolidin-3-ol | CAS#:125033-35-4 | Chemsrc [chemsrc.com]
• 3. 1824028-31-0 | 3-(Fluoromethyl)azepan-3-ol hydrochloride - AiFChem [aifchem.com]
• 4. Page loading... [guidechem.com]

Technical Support Center: Chiral HPLC Separation of Fluorinated Pyrrolidines

Welcome to the technical support center for the chiral separation of fluorinated pyrrolidines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting and optimizing these often-challenging separations. The unique electronic properties of fluorine can significantly influence intermolecular interactions, requiring a nuanced approach to method development.[1][2] This guide follows a logical, question-and-answer format to directly address common issues encountered in the laboratory.

Section 1: Foundational Questions & Initial Method Development

Q1: I'm starting a new project on a fluorinated pyrrolidine. Which type of chiral stationary phase (CSP) should I try first?

A1: For initial screening of fluorinated pyrrolidines, polysaccharide-based CSPs are the most versatile and widely successful starting point.[3][4] These phases, typically based on amylose or cellulose derivatives, offer a broad range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole, and π-π interactions, which are crucial for resolving enantiomers.[5][6]

Causality and Strategic Choice: The pyrrolidine ring is a basic nitrogen heterocycle, and the fluorine atom(s) add a strong electronegative element. Your choice of CSP should account for these features.

• Polysaccharide Phases (Coated & Immobilized): Start with a screening set that includes both amylose- and cellulose-based columns with different phenylcarbamate derivatives. For example, columns like CHIRALPAK® AD, OD, and the more robust immobilized versions like IA, IB, and IC are excellent choices.[3] Immobilized phases offer greater solvent compatibility, which is a significant advantage for method development.[3]

• Pirkle-Type Phases: Phases like the Whelk-O® 1 can also be effective, particularly if π-π interactions are a key driver for separation.[3][5]

• Fluorinated Stationary Phases: While it seems intuitive to use a fluorinated phase for a fluorinated analyte, these are more commonly used in reversed-phase and may not be the first choice for chiral separations unless traditional methods fail.[7][8] However, they can offer unique selectivity.[7][8]

Initial Screening Protocol: A prudent approach is to screen your analyte on 3 to 5 different polysaccharide-based CSPs under both normal phase and polar organic conditions to maximize your chances of finding an initial separation.[4]

Section 2: Troubleshooting Poor Resolution & Selectivity

Q2: I see only a single peak or a very poorly resolved doublet for my fluorinated pyrrolidine enantiomers. What is the first parameter I should adjust?

A2: The first and most impactful parameter to adjust is the mobile phase composition , specifically the type and concentration of the alcohol modifier and the acidic/basic additive.[4][9] Selectivity in chiral separations is highly sensitive to the mobile phase environment.[4]

The Causality Behind Mobile Phase Effects: The mobile phase competes with the analyte for interaction sites on the CSP. For a basic fluorinated pyrrolidine, this is critical.

• Alcohol Modifier: The choice of alcohol (e.g., isopropanol vs. ethanol) and its concentration affects the polarity of the mobile phase and its hydrogen bonding characteristics. Lowering the alcohol percentage generally increases retention and can improve resolution, but may also lead to excessive peak broadening.

• Acidic/Basic Additives: Since pyrrolidines are basic, an acidic or basic additive is almost always necessary to achieve good peak shape and selectivity.

  • Acidic Additive (e.g., Trifluoroacetic Acid - TFA, Formic Acid - FA): An acid will protonate the pyrrolidine nitrogen. This can enhance interaction with certain CSP sites but may also suppress other desired interactions.

  • Basic Additive (e.g., Diethylamine - DEA, Butylamine - BA): A basic additive competes with the analyte for acidic sites on the silica surface, which is crucial for preventing peak tailing and improving peak shape.[5] For basic compounds like yours, a basic additive is often the key to a successful separation.

Systematic Troubleshooting Workflow:

Below is a systematic workflow for optimizing the mobile phase to improve resolution.

Caption: Mobile Phase Optimization Workflow for Poor Resolution.

Q3: I have some separation, but the resolution (Rs) is less than 1.5. How can I improve it without changing the column or mobile phase solvents?

A3: When you have a partial separation, temperature is a powerful but often overlooked parameter for fine-tuning selectivity (α) and improving resolution.[4][6] Enantiomeric separations are often enthalpically driven, making them highly sensitive to temperature changes.

The Thermodynamics of Chiral Separation: The interaction between the enantiomers and the CSP has a specific binding energy. Changing the temperature alters the thermodynamics of these interactions.

• Lowering Temperature: Typically, decreasing the column temperature (e.g., from 25°C to 15°C or 10°C) increases the strength of the specific interactions responsible for chiral recognition. This often leads to higher selectivity and better resolution. The trade-off is usually longer retention times and higher backpressure.

• Increasing Temperature: While less common, sometimes increasing the temperature can improve resolution, potentially by altering the conformation of the CSP or the analyte.[4] In rare cases, it can even reverse the enantiomer elution order.[4]

Experimental Protocol: Temperature Optimization Study

• Establish Baseline: Run your sample at your current optimal mobile phase condition at ambient temperature (e.g., 25°C) and record the retention times, resolution, and peak widths.

• Cool the Column: Set the column thermostat to 15°C. Allow the system to equilibrate for at least 30 minutes.

• Inject and Analyze: Inject your sample and compare the chromatogram to the baseline. Note any changes in resolution and retention time.

• Further Cooling: If resolution improves, try lowering the temperature further to 10°C and repeat the analysis.

• Data Evaluation: Compare the results at each temperature to determine the optimal setting for your separation.

Temperature (°C)	Retention Time (Enantiomer 1, min)	Retention Time (Enantiomer 2, min)	Selectivity (α)	Resolution (Rs)
25	8.2	8.9	1.09	1.1
15	10.5	11.8	1.12	1.6
10	14.1	16.2	1.15	2.1
Caption: Example data from a temperature optimization study showing improved resolution at lower temperatures.

Section 3: Troubleshooting Peak Shape & System Issues

Q4: My peaks are tailing significantly. What are the most likely causes for a basic fluorinated pyrrolidine?

A4: Peak tailing for basic analytes like fluorinated pyrrolidines is most commonly caused by secondary interactions with acidic silanol groups on the silica support of the CSP or by issues with the sample solvent.[10]

Causality of Peak Tailing:

• Silanol Interactions: The basic nitrogen on the pyrrolidine ring can interact strongly with residual acidic silanol groups on the silica surface. This secondary, non-chiral interaction mechanism leads to a portion of the analyte molecules being held more strongly, resulting in a tailed peak.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause localized distortion of the chromatography, leading to peak shape issues like tailing or fronting.[11]

• Column Contamination or Degradation: Buildup of contaminants on the column frit or at the head of the column can also lead to poor peak shape.[12]

Troubleshooting Workflow for Peak Tailing:

Caption: Logical workflow for diagnosing and fixing peak tailing.

Step-by-Step Protocol to Address Tailing:

• Confirm Mobile Phase Additive: Ensure a basic additive (like DEA) is present in your mobile phase at a concentration of at least 0.1%.[5] If tailing persists, try increasing the concentration to 0.2% or 0.3%.

• Check Sample Diluent: The ideal sample diluent is the mobile phase itself. If your sample is dissolved in a stronger solvent (e.g., 100% methanol or ethanol), re-dissolve it in the mobile phase or a weaker solvent mixture.

• Column Wash: If the above steps do not resolve the issue, the column may be contaminated. Follow the manufacturer's instructions for flushing the column. A good practice is to reverse-flush the column (if permitted by the manufacturer) to dislodge particulates from the inlet frit.[12]

• Use a Guard Column: Proactively using a guard column can protect the analytical column from strongly retained impurities and particulates, extending its life and preserving performance.[12]

Q5: My resolution has suddenly disappeared, or my retention times have shifted dramatically. What should I check first?

A5: A sudden loss of performance often points to a systemic issue rather than a subtle chemistry problem. The first step is to rule out simple operational errors and hardware problems before re-developing the method.

Checklist for Sudden Performance Loss:

• Mobile Phase Preparation:

  • Was the mobile phase prepared correctly? Confirm the solvent ratios and additive concentrations. An incorrect alcohol percentage is a very common cause of drastic shifts.

  • Has the mobile phase evaporated over time, changing its composition? Prepare it fresh.

• Column Connection and Health:

  • Is the column properly connected? Check for leaks at the fittings.

  • Has the column been subjected to a prohibited solvent? Coated polysaccharide columns can be permanently damaged by certain solvents (e.g., DMSO, THF). Always check the column care manual.[12]

  • Is there a blockage? A sudden pressure increase often accompanies a blockage at the inlet frit.[12]

• HPLC System Check:

  • Is the pump delivering the correct mobile phase composition? Check the pump proportioning valves by running a gradient test.

  • Is the flow rate accurate?

  • Is the column oven at the correct temperature?

Self-Validating Protocol: Column Performance Test If you suspect column degradation, perform a quality control (QC) test.

• Find the original QC chromatogram that was shipped with the column.

• Prepare the exact mobile phase and use the same analyte listed on the QC sheet.

• Run the test under the specified conditions.

• If the performance matches the original test, the column is fine, and the problem lies with your specific method (mobile phase, sample, etc.). If it fails, the column has likely been compromised.[12]

References

• (PDF) Chiral Separations by High‐Performance Liquid Chromatography - ResearchGate. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. Available at: [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available at: [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PubMed Central. Available at: [Link]

• Trouble with chiral separations - May 20 2020 - Chromatography Today. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. Available at: [Link]

• CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS | Ukrainian Chemistry Journal. Available at: [Link]

• (PDF) Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography - ResearchGate. Available at: [Link]

• Fluorine enables separation-free 'chiral chromatographic analysis' - analytica-world.com. Available at: [Link]

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchGate. Available at: [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC. Available at: [Link]

• Expanding organofluorine chemical space: the design of chiral fluorinated isosteres enabled by I(i)/I(iii) catalysis - PMC - PubMed Central. Available at: [Link]

• Application Notes: Chiral - LCGC International. Available at: [Link]

• Playing with Selectivity for Optimal Chiral Separation | LCGC International. Available at: [Link]

• HPLC manual (for chiral HPLC analysis). Available at: [Link]

• Effect of Temperature on the Chiral Separation of Enantiomers of Some... - ResearchGate. Available at: [Link]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. Available at: [Link]

• Chiral Applications Database - Regis Technologies. Available at: [Link]

• (PDF) The effect of fluorine substitution on chiral recognition: Interplay of CH⋯π, OH⋯π and CH⋯F interactions in gas-phase complexes of 1-aryl-1-ethanol with butan-2-ol - ResearchGate. Available at: [Link]

• Liquid Chromatographic Enantioseparation of Newly Synthesized Fluorinated Tryptophan Analogs Applying Macrocyclic Glycopeptides-Based Chiral Stationary Phases Utilizing Core-Shell Particles - PMC - NIH. Available at: [Link]

• Synthesis of a New Chiral Pyrrolidine - MDPI. Available at: [Link]

• CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS | Request PDF - ResearchGate. Available at: [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PubMed. Available at: [Link]

• Technical Resources - Regis Technologies. Available at: [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - ResearchGate. Available at: [Link]

• Regis Technologies - HPLC. Available at: [Link]

• Adamantane - Wikipedia. Available at: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available at: [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases - Waters Corporation. Available at: [Link]

• Enantioseparations in super- and subcritical fluid chromatography - ResearchGate. Available at: [Link]

• Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine - ResearchGate. Available at: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation - Agilent. Available at: [Link]

• Temperature Effect on the Separation Performance of Chromatography - ResearchGate. Available at: [Link]

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Technical Support Center: Synthesis of 3-(Fluoromethyl)pyrrolidin-3-ol

A Guide to Byproduct Identification and Mitigation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-(fluoromethyl)pyrrolidin-3-ol. This valuable building block is integral to medicinal chemistry and drug development, but its synthesis can present challenges, particularly with the formation of elusive byproducts.[1][2][3][4] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, understand the underlying chemical principles, and optimize their synthetic protocols.

Frequently Asked Questions & Troubleshooting

This section addresses specific issues you may encounter during the synthesis and purification of 3-(fluoromethyl)pyrrolidin-3-ol.

Q1: I'm attempting to synthesize N-Boc-3-(fluoromethyl)pyrrolidin-3-ol from N-Boc-3-pyrrolidinone, but my yield is low and I've isolated a significant byproduct. What is the likely identity of this impurity?

A: A very common byproduct in this synthesis is the elimination product, N-Boc-3-(fluoromethylene)pyrrolidine . This occurs when the tertiary alcohol of your desired product undergoes dehydration.

Causality and Mechanism: The synthesis typically involves the addition of a fluoromethyl nucleophile (e.g., from fluoromethyl phenyl sulfone and a strong base) to the ketone of N-Boc-3-pyrrolidinone, followed by quenching to yield the tertiary alcohol. However, subsequent reaction conditions, particularly during workup or purification, can promote elimination.

Tertiary alcohols are susceptible to dehydration, especially under acidic conditions.[5][6][7][8] The reaction proceeds via an E1 mechanism:

• Protonation: An acid source protonates the hydroxyl group, converting it into a good leaving group (-OH2+).

• Carbocation Formation: The water molecule departs, forming a stable tertiary carbocation at the C3 position.

• Deprotonation: A weak base removes a proton from the adjacent fluoromethyl group, forming a double bond and yielding the alkene byproduct.

Even trace amounts of acid during workup or chromatography on silica gel can catalyze this dehydration.

Q2: My mass spectrometry data shows a peak with a mass of [M-18]+ or [M-H₂O]+ relative to the expected product. Does this confirm the elimination byproduct?

A: Yes, this is strong evidence for the formation of the dehydrated byproduct, N-Boc-3-(fluoromethylene)pyrrolidine. The mass difference of 18 amu corresponds precisely to the loss of a water molecule (H₂O) from your target compound. While in-source fragmentation can sometimes cause this, its presence as a distinct peak in your chromatogram strongly suggests it is a true impurity formed in the reaction mixture.

To confirm its identity, you should look for corroborating evidence in your NMR spectra. The byproduct will lack the characteristic -OH peak in the ¹H NMR spectrum and will show new signals corresponding to vinylic protons. In the ¹⁹F NMR, the chemical shift will also differ from that of the desired tertiary alcohol.[9]

Q3: The fluorinating agent I'm using is Diethylaminosulfur Trifluoride (DAST) on a diol precursor. Can this reagent itself cause side reactions?

A: Absolutely. While DAST is a powerful and widely used fluorinating agent for converting alcohols to alkyl fluorides, its application is not without potential complications.[10][11][12]

Causality and Mechanism: The mechanism of DAST involves the activation of the alcohol, forming an intermediate alkoxy-sulfurane.[13][14] This intermediate can then undergo nucleophilic substitution by fluoride. However, several side reactions are known:

• Elimination: The intermediate formed from a tertiary alcohol is particularly prone to elimination, especially at elevated temperatures. The DAST reagent or its byproducts can act as a base to facilitate this process, leading to the formation of alkenes.[15]

• Rearrangements: Carbocationic intermediates, which can form in an Sₙ1-like pathway, are susceptible to Wagner-Meerwein rearrangements.[13] While less common for this specific substrate, it is a possibility to consider if you observe unexpected isomer formation.

• Incomplete Reaction: If only one hydroxyl of a diol precursor is fluorinated, you will isolate a fluorohydrin byproduct. This is often due to insufficient stoichiometry of DAST or suboptimal reaction temperature/time.

It is crucial to maintain low reaction temperatures (e.g., -78 °C) when using DAST to minimize these side reactions.[15]

Q4: How can I modify my experimental conditions to minimize the formation of the N-Boc-3-(fluoromethylene)pyrrolidine byproduct?

A: Mitigating this byproduct involves carefully controlling the reaction, workup, and purification conditions to avoid acidic environments and high temperatures.

Recommended Actions:

• Neutral or Basic Workup: During the aqueous workup, use a mild base like saturated sodium bicarbonate (NaHCO₃) solution to quench the reaction and neutralize any residual acid. Ensure the final aqueous layer is neutral or slightly basic before extraction.

• Avoid Acidic Chromatography: Standard silica gel is inherently acidic and can catalyze the elimination reaction on the column. To prevent this, you can:

  • Neutralize the Silica: Prepare a slurry of silica gel in a solvent containing 1-2% triethylamine (Et₃N), then pack the column with this slurry. Run the chromatography with a mobile phase that also contains a small amount of triethylamine (e.g., 0.1-0.5%).

  • Use Alternative Media: Consider using neutral alumina or a reverse-phase C18 column for purification if the byproduct remains problematic.

• Temperature Control: Concentrate your product fractions under reduced pressure at low temperatures (e.g., <30-35 °C) to prevent thermally induced elimination.

Analytical Data Summary

The following table summarizes the expected analytical data for the target product and its primary elimination byproduct.

Compound	Structure	Molecular Formula	Exact Mass (M)	Key ¹H NMR Signals (CDCl₃, δ ppm)	Key ¹⁹F NMR Signal (CDCl₃, δ ppm)
N-Boc-3-(fluoromethyl)pyrrolidin-3-ol	O=C(OC(C)(C)C)N1CC(O)(CF)CC1 (SMILES Representation)	C₁₀H₁₈FNO₃	219.1271	~4.3 (d, J≈47 Hz, 2H, -CH₂F), ~3.5 (m, 4H, pyrrolidine CH₂), ~2.5 (s, 1H, -OH), 1.45 (s, 9H, Boc)	~ -230 to -235 (t, J≈47 Hz)
N-Boc-3-(fluoromethylene)pyrrolidine (Byproduct)	O=C(OC(C)(C)C)N1CC(=CF)CC1 (SMILES Representation)	C₁₀H₁₆FNO₂	201.1165	~6.0-6.5 (m, 1H, vinylic H), ~4.5 (m, 2H, allyl CH₂), ~3.6 (m, 2H, other allyl CH₂), 1.48 (s, 9H, Boc)	~ -100 to -110 (m)

Visualized Mechanisms & Workflows

Main Synthetic Pathway

Caption: Desired reaction pathway to the target alcohol.

Byproduct Formation: E1 Elimination

Caption: Acid-catalyzed E1 dehydration leading to the alkene byproduct.

Troubleshooting Workflow

Caption: A logical workflow for identifying and addressing byproduct formation.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-(fluoromethyl)pyrrolidin-3-ol

Disclaimer: This protocol is a representative example. All experiments should be conducted by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous tetrahydrofuran (THF, 20 mL). Cool the flask to -78 °C in a dry ice/acetone bath.

• Nucleophile Generation: Add fluoromethyl phenyl sulfone (1.2 eq.) to the cooled THF. Slowly add n-butyllithium (n-BuLi, 1.1 eq., 2.5 M in hexanes) dropwise over 15 minutes, maintaining the internal temperature below -70 °C. Stir the resulting solution for 30 minutes at -78 °C.

• Ketone Addition: In a separate flask, dissolve N-Boc-3-pyrrolidinone (1.0 eq.) in anhydrous THF (10 mL).[16] Add this solution dropwise to the reaction mixture over 20 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution (15 mL) at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add ethyl acetate (30 mL). Wash the organic layer sequentially with water (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a bath temperature below 35 °C.

• Purification: Purify the crude residue by flash column chromatography using silica gel pre-treated with 1% triethylamine in the eluent system (e.g., hexanes/ethyl acetate gradient containing 0.5% triethylamine).

Protocol 2: Byproduct Characterization by NMR and LC-MS

• Sample Preparation: Prepare separate, dilute solutions of your crude reaction mixture, your purified product, and the isolated byproduct in a suitable deuterated solvent (e.g., CDCl₃) for NMR analysis and in a mobile phase compatible solvent (e.g., methanol or acetonitrile) for LC-MS.

• LC-MS Analysis:

  • Inject the sample onto a C18 column.

  • Run a gradient elution (e.g., water/acetonitrile with 0.1% formic acid).

  • Monitor the total ion chromatogram (TIC) and extracted ion chromatograms (EICs) for the exact masses of the expected product (C₁₀H₁₈FNO₃) and the elimination byproduct (C₁₀H₁₆FNO₂).

• NMR Analysis:

  • ¹H NMR: Acquire a standard proton NMR spectrum. For the product, identify the doublet for the -CH₂F group (around 4.3 ppm) and the broad singlet for the -OH. For the byproduct, look for signals in the vinylic region (5-7 ppm).

  • ¹³C NMR: Identify the carbon attached to fluorine, which will appear as a doublet due to ¹J(C-F) coupling.

  • ¹⁹F NMR: This is a critical experiment.[9] Acquire a proton-decoupled ¹⁹F NMR spectrum. The desired product will show a triplet (coupling to the adjacent CH₂ protons) around -230 to -235 ppm. The elimination byproduct will have a significantly different chemical shift and coupling pattern.

References

• Synthesis of Fluoropyrrolidines and (Fluoroalkyl)pyrrolidines. ResearchGate.[Link]

• Synthesis and Reactions of 3-Pyrrolidinones. ElectronicsAndBooks.[Link]

• Synthesis of 3Aminomethyl3-fluoropiperidines. ResearchGate.[Link]

• The Power of Fluorination: Exploring Diethylaminosulfur Trifluoride (DAST) in Modern Chemistry. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. ResearchGate.[Link]

• A process for preparing pure (3s)-pyrrolidin-3-ol and pure (3s).

• Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Reddit.[Link]

• Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. PubMed.[Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.[Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.[Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. NIH.[Link]

• Elimination Reactions of Alcohols (With Acid). Master Organic Chemistry.[Link]

• Pyrrolidine synthesis. Organic Chemistry Portal.[Link]

• Difluoromethylenated polyhydroxylated pyrrolidines: facile synthesis, crystal structure and biological evaluation. PubMed.[Link]

• Theoretical study of fluorination reaction by diethylaminosulfur trifluoride (DAST). ResearchGate.[Link]

• Scope of the Ring Opening of Pyrrolidines. ResearchGate.[Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis. Journal of the American Chemical Society.[Link]

• Synthesis and molecular modeling studies of cholinesterase inhibitor dispiro[indoline-3,2′-pyrrolidine-3. RSC Publishing.[Link]

• Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. The Royal Society of Chemistry.[Link]

• Elimination Reactions of Alcohols. Chemistry LibreTexts.[Link]

• 12.7 Elimination Reactions of Alcohols | Organic Chemistry. YouTube.[Link]

• Fluorination with Diethylaminosulfur Trifluoride (DAST) and Other (Dialkylamino )trifluoro-l4-sulfanes. science-of-synthesis.thieme.com.[Link]

• Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents. RSC Publishing.[Link]

• Tailoring Unstrained Pyrrolidines via Reductive C–N Bond Cleavage with Lewis Acid and Photoredox Catalysis. ChemRxiv.[Link]

• Interpretation of the pyrrolidine region of the 1 H NMR spectrum. ResearchGate.[Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis. PubMed Central.[Link]

• Elimination Reactions of Alcohols (AQA A Level Chemistry): Revision Note. Save My Exams.[Link]

• Transition-metal-free synthesis of 3-(1-pyrrolidinyl)quinolines and 3-(1-pyrrolidinyl)quinoline 1-oxides via a one-pot reaction. SciSpace.[Link]

• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. NIH.[Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI.[Link]

• Hofmann–Löffler reaction. Wikipedia.[Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers.[Link]

• Synthesis of Pyrrolidin‐3‐Ones and Spiropyrrolidinones by 1,3‐Dipolar Cycloadditions of Nitrones with Allenylphosphonates. ResearchGate.[Link]

• Fluorine-19 NMR spectroscopy of fluorinated analogs of tritrpticin highlights a distinct role for Tyr residues in antimicrobial peptides. PubMed.[Link]nih.gov/32482813/)

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Technical Support Center: Catalyst Removal from 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride

Prepared by: Senior Application Scientist, Chemical Process Development

This guide is designed for researchers, scientists, and drug development professionals to address common and complex issues encountered during the removal of synthesis catalysts from 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions during your purification process.

Section 1: Foundational Principles & Initial Diagnosis

The synthesis of complex molecules like 3-(fluoromethyl)pyrrolidin-3-ol often involves metal-catalyzed reactions, such as catalytic hydrogenation for ring formation or functional group reduction. The most common catalyst for such transformations is Palladium on Carbon (Pd/C), a heterogeneous catalyst. However, other homogeneous (soluble) catalysts may also be employed in different synthetic routes.

The final product's form as a hydrochloride salt is a critical factor. This salt is typically highly polar and soluble in protic solvents, which can be leveraged to design an effective purification strategy.

Why is Catalyst Removal Critical?

Residual metals in an Active Pharmaceutical Ingredient (API) are a major safety concern and are strictly regulated. Regulatory bodies like the International Council for Harmonisation (ICH) have established guidelines (ICH Q3D) for elemental impurities that define permissible daily exposure (PDE) limits for metals like palladium.[1] Failure to adequately remove these catalysts can halt a drug development program.

Initial Troubleshooting Diagnostic

Use the following flowchart to identify the nature of your catalyst issue and navigate to the appropriate guidance section.

Caption: Initial diagnostic flowchart for catalyst removal issues.

Section 2: Standard Operating Protocols

These protocols represent best practices for the most common catalyst removal scenarios.

Protocol 2.1: High-Efficiency Removal of Heterogeneous Catalysts (e.g., Pd/C)

This method is the gold standard for removing solid-supported catalysts. The use of a filtration aid like Celite® (diatomaceous earth) is crucial.

Causality: Standard filter paper can allow microscopic catalyst fines to pass through, resulting in a contaminated filtrate. Celite® forms a micro-porous, inert filter bed that effectively traps these fine particles, preventing them from bleeding into your product solution.[2][3]

Step-by-Step Methodology:

• Prepare the Filter Bed:

  • Select a Büchner or fritted glass funnel appropriate for your reaction scale.

  • Place a piece of filter paper (if using a Büchner funnel) that covers all the holes.

  • In a separate beaker, create a slurry of Celite® in the same solvent used for your reaction (e.g., Methanol, Ethanol). The slurry should be thin enough to pour easily.

  • Wet the filter paper with the solvent, apply a gentle vacuum, and then pour the Celite® slurry onto the funnel to form an even pad, typically 1-2 cm thick.

  • Gently wash the Celite® pad with fresh solvent to settle the bed and remove any soluble impurities from the Celite®. Ensure the pad does not crack; if it does, re-prepare it.

• Filtration:

  • Carefully decant the bulk of the reaction mixture onto the center of the Celite® pad, avoiding disturbance of the bed.

  • Transfer the remaining mixture, including the solid catalyst.

  • Crucially , do not let the Celite® pad run dry until the very end. Always keep a layer of liquid on top to prevent cracking and catalyst breakthrough.

• Washing and Recovery:

  • Wash the original reaction flask with several small portions of fresh solvent, transferring each wash onto the filter cake to ensure complete product recovery.

  • Continue washing the filter cake until all product is recovered (this can be monitored by TLC if applicable).

  • Once washing is complete, pull the vacuum for a few minutes to dry the cake. The collected filtrate contains your product, free of the heterogeneous catalyst.

Workflow Visualization:

Caption: Workflow for filtration using a Celite® pad.

Protocol 2.2: Scavenging Residual Soluble Metal Catalysts

When filtration is insufficient due to catalyst leaching or the use of a homogeneous catalyst, metal scavengers are the preferred solution in the pharmaceutical industry.[1]

Causality: Scavengers are solid supports (typically silica gel) functionalized with ligands that have a high affinity for specific metals. These ligands chelate the soluble metal ions, effectively immobilizing them on the solid support, which can then be easily removed by filtration. This method is highly selective and often results in less product loss compared to activated carbon.[4]

Step-by-Step Methodology:

• Select the Right Scavenger: Choose a scavenger based on the target metal. Thiol-functionalized silica is highly effective for soft metals like Palladium.

Scavenger Type	Functional Group	Target Metals
Thiol-Based	-SH	Pd, Pt, Ru, Rh, Cu
Amine-Based	-NH2, -NR2	Pd, Ru, Cu, Sc
Thiourea-Based	-NHC(=S)NH2	Pd, Ru, Pt

• Scavenging Process:

  • To the filtrate containing your product and the soluble catalyst, add the selected silica scavenger (typically 5-10 equivalents by weight relative to the theoretical metal content).

  • Stir the mixture at a specified temperature (room temperature to 60 °C is common) for a period of 1 to 12 hours. The optimal conditions should be determined experimentally.

  • Monitor the removal of the metal by taking small aliquots and analyzing via a rapid technique or waiting for a final ICP-MS result.

• Removal of Scavenger:

  • Once the scavenging is complete, filter the mixture through a simple filter paper or a small plug of cotton/glass wool to remove the solid scavenger.

  • Wash the scavenger with a small amount of fresh solvent to recover any adsorbed product.

  • The combined filtrate is now significantly depleted of the metal catalyst.

Section 3: Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My final product solution is grey or black even after careful filtration through filter paper. What is happening?

A: This is a classic sign of colloidal palladium . The catalyst particles are so fine that they pass through the pores of standard filter paper. The solution is to perform the filtration again, but this time using the Celite® pad method described in Protocol 2.1 . The intricate matrix of the Celite® bed is highly effective at trapping these colloidal particles. If the problem persists, using a membrane filter (e.g., 0.45 or 0.22 µm PTFE) can also be effective, although potentially slower.[2][3]

Q2: The filtration process is extremely slow and the filter seems clogged.

A: This occurs when catalyst fines block the filter pores. To resolve this:

• Dilute the Mixture: Adding more solvent will decrease the viscosity and the concentration of particles, often improving the flow rate.

• Increase Surface Area: Use a wider diameter funnel to spread the filter cake over a larger area.

• Use a Thicker Pad: A thicker Celite® pad (2-3 cm) can provide more capacity to trap fines without clogging the primary filtration surface.

Q3: My product yield is significantly lower after using activated carbon for purification. How can I get my product back?

A: This is a common drawback of activated carbon; its high surface area and non-specific nature cause it to adsorb not only the metal impurities but also your organic product.[3] To recover the product, you can try extensive washing of the carbon cake with a more polar solvent or a solvent mixture. However, this may also cause some of the bound catalyst to leach back out. For future experiments, it is highly recommended to switch to a more selective silica-based metal scavenger (see Protocol 2.2 ) to minimize product loss.[1]

Q4: I removed the solid Pd/C catalyst, and the solution is perfectly clear. However, ICP-MS analysis shows palladium levels are still above the 10 ppm limit. Why?

A: This indicates that a portion of the palladium has leached from the carbon support and is present as a soluble species in your solution. This is more common in the presence of certain ligands, acidic/basic conditions, or at elevated temperatures.[4] A clear solution does not guarantee the absence of dissolved metals. In this case, you must treat the filtrate as if it contains a homogeneous catalyst. The most effective solution is to use a metal scavenger as detailed in Protocol 2.2 .

Q5: Is it better to remove the catalyst before or after forming the 3-(fluoromethyl)pyrrolidin-3-ol hydrochloride salt?

A: This is a process-dependent decision with trade-offs:

• Removal Before Salt Formation: This is the most common approach. The free amine is typically more soluble in common organic reaction solvents (like alcohols, THF), making the filtration of heterogeneous catalysts straightforward.

• Removal After Salt Formation: The hydrochloride salt has very different solubility properties, being highly soluble in water or alcohols but often poorly soluble in less polar solvents like toluene or dichloromethane.[5] This can be an advantage. For example, if the leached catalyst complex is non-polar, you could perform an aqueous extraction where your hydrochloride salt moves to the aqueous layer, leaving the catalyst behind in the organic layer. However, filtering a heterogeneous catalyst from a solution where the product salt has precipitated can be challenging. The best strategy must be determined based on your specific reaction solvent and work-up procedure.

Q6: What are the typical regulatory limits for palladium in a final drug substance?

A: The guiding document is the ICH Q3D Guideline for Elemental Impurities.[1] Metals are classified based on their toxicity. Palladium is in Class 2B, with a Permitted Daily Exposure (PDE) established for oral, parenteral, and inhalation routes.

Element	Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )
Palladium (Pd)	2B	100	10

The concentration limit (in ppm) for your specific API is then calculated based on the maximum daily dose of the drug. For example, for a drug with a maximum oral dose of 10 grams per day, the limit would be 100 µg / 10 g = 10 ppm.

References

• WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• How can i remove palladium Pd catalyst easily? - ResearchGate. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry - ACS Publications. [Link]

• How to Remove Palladium in three easy steps - Biotage. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - ACS Publications. [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - ACS Publications. [Link]

• A new path to enantioselective substituted pyrrolidines - Mapping Ignorance. [Link]

• Your trick to remove residual palladium - Reddit. [Link]

• Isolation (Recovery) of amines - University of Alberta. [Link]

• Method of removing palladium - Google P

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• 5. chem.ualberta.ca [chem.ualberta.ca]

Reference Data & Comparative Studies

Biological target identification for 3-(fluoromethyl)pyrrolidin-3-ol

Executive Summary: The "Privileged" Scaffold

In modern fragment-based drug discovery (FBDD), 3-(fluoromethyl)pyrrolidin-3-ol represents a "privileged scaffold"—a structural motif capable of providing high-affinity ligands for diverse biological targets. Unlike simple pyrrolidines, this specific derivative integrates two critical features: a tertiary alcohol capable of directed hydrogen bonding and a fluoromethyl group that modulates pKa and induces specific ring conformations via the gauche effect.

This guide addresses the critical challenge of Target Identification (Target ID) . When a phenotypic screen yields a hit containing this moiety, or when using it as a fragment probe, identifying the precise biological receptor is complex due to the molecule's low molecular weight and high polarity.

Here, we compare the performance of Label-Free Thermal Proteome Profiling (TPP) against traditional Chemical Proteomics (Pull-Down) for this specific scaffold, providing a validated workflow for researchers.

Comparative Analysis: Target ID Methodologies

For a small, polar fragment like 3-(fluoromethyl)pyrrolidin-3-ol, the choice of target deconvolution strategy is binary: modify the molecule to add a tag (Chemical Proteomics) or detect binding in its native state (Label-Free).

Performance Matrix: Label-Free vs. Derivatization

Feature	Method A: Thermal Proteome Profiling (TPP/CETSA)	Method B: Photoaffinity Labeling (PAL/Pull-Down)
Suitability for Scaffold	High. No structural modification required. Preserves the critical F-OH interaction geometry.	Low to Medium. Attaching a linker/biotin tag often disrupts the binding of small fragments (<200 Da).
False Positives	Low. Measures thermodynamic stabilization of the native protein.	High. "Sticky" non-specific binding to the linker or bead matrix is common.
Sensitivity	Medium. Requires high cellular occupancy.	High. Can detect low-abundance proteins if enrichment is efficient.
Throughput	High (Multiplexed Mass Spec).	Low (Labor-intensive synthesis and purification).[1]
Cost Efficiency	High (Uses unmodified compound).	Low (Requires custom synthesis of probe analogs).

Why TPP is the Superior Choice for this Molecule

The 3-(fluoromethyl)pyrrolidin-3-ol moiety often binds in constrained pockets (e.g., the S1 pocket of proteases like DPP-4 or the active site of glycosidases).

• Steric Hindrance: The addition of a diazirine or alkyne handle for PAL usually sterically clashes with these deep pockets, rendering the probe inactive.

• Electronic Integrity: The fluorine atom lowers the amine pKa (approx. 1-2 units vs. non-fluorinated analogs), improving lipophilicity and membrane permeability. TPP respects this physicochemical profile; derivatization alters it.

Mechanistic Insight: The Fluorine-Hydroxy Synergy

To understand what this molecule targets, one must understand how it binds. This scaffold is not a random binder; it is a transition state mimic .

• The Gauche Effect: The electronegative fluorine and the ring nitrogen (or oxygen) tend to adopt a gauche orientation. This locks the pyrrolidine ring into a specific pucker (C3-endo or C4-exo), pre-organizing it for binding.

• Glycosidase Mimicry: The hydroxymethyl group of sugars is mimicked by the fluoromethyl group. The fluorine acts as a poor H-bond acceptor but is isosteric with OH, often binding to aspartate/glutamate residues in enzyme active sites.

• Protease Inhibition: In DPP-4 inhibitors, the amino group forms a salt bridge with Glu205/Glu206, while the fluorine interacts with hydrophobic residues (e.g., Tyr547).

Diagram: Pharmacophore & Signaling Pathway

The following diagram illustrates the typical signaling pathway for a primary target class of this scaffold (DPP-4) and the Target ID workflow.

Caption: Figure 1.[2] Integrated workflow linking the physicochemical properties of the 3-(fluoromethyl)pyrrolidin-3-ol scaffold to the Label-Free Target ID process and downstream biological effects (e.g., DPP-4 inhibition pathway).

Detailed Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol is optimized for 3-(fluoromethyl)pyrrolidin-3-ol to identify targets without chemical modification.

Phase 1: Sample Preparation

Objective: Establish equilibrium binding in a relevant cellular context.

• Cell Selection: Use a cell line relevant to the phenotype (e.g., HepG2 for metabolic targets, SH-SY5Y for neuronal targets).

• Treatment:

  • Seed cells at

    cells/mL.

  • Experimental Arm: Treat with 10 µM 3-(fluoromethyl)pyrrolidin-3-ol (dissolved in DMSO).

  • Control Arm: Treat with DMSO vehicle (0.1% v/v).

  • Incubation: 1 hour at 37°C / 5% CO2. Note: 1 hour is sufficient for this small, permeable fragment to reach intracellular equilibrium.

Phase 2: Thermal Challenge (The Critical Step)

Objective: Induce protein denaturation to measure ligand-induced stabilization.

• Harvest: Wash cells with PBS containing protease inhibitors. Resuspend in PBS.[3]

• Aliquot: Split cell suspension into 10 PCR tubes (50 µL each) for both treated and control arms.

• Heating Gradient: Using a gradient PCR cycler, heat samples for 3 minutes at the following temperatures:

  • 37, 40, 43, 46, 49, 52, 55, 58, 61, 67°C.

• Cooling: Immediately incubate at 25°C for 3 minutes to prevent aggregation artifacts.

• Lysis: Add 1% NP-40 lysis buffer. Freeze-thaw (liquid nitrogen/37°C) x3 cycles to ensure complete lysis.

• Clarification: Centrifuge at 20,000 x g for 20 minutes at 4°C. The supernatant contains the soluble (stabilized) fraction; denatured proteins pellet out.

Phase 3: Detection & Analysis

Objective: Quantify soluble protein.

• Low Throughput (Western Blot): If checking specific candidates (e.g., DPP-4), run SDS-PAGE and blot.

• High Throughput (MS-TPP):

  • Digest supernatants with Trypsin.

  • Label peptides with TMT (Tandem Mass Tag) 10-plex reagents (each temperature point gets a unique tag).

  • Combine, fractionate, and analyze via LC-MS/MS (Orbitrap).

Data Interpretation: Calculate the Melting Point (

) for every protein identified.

• Hit Criteria:

  (Treated - Control) > 2°C with a p-value < 0.05.

• Self-Validation Check: If the

  curve does not reach a plateau at low temperatures, the protein was already unstable or the lysate concentration is too low.

Supporting Data: Scaffold Performance

While specific data depends on the exact derivative, the following table summarizes the structural advantages of the 3-(fluoromethyl)pyrrolidin-3-ol core compared to standard alternatives, justifying its use as a probe.

Parameter	3-(Fluoromethyl)pyrrolidin-3-ol	3-Hydroxypyrrolidine	Unsubstituted Pyrrolidine
pKa (Conj. Acid)	~9.0 - 9.5	~10.5	~11.3
LogD (pH 7.4)	-1.2 (Improved Permeability)	-2.5 (Too Polar)	-0.5
H-Bond Capacity	2 Donor / 3 Acceptor	2 Donor / 2 Acceptor	1 Donor / 1 Acceptor
Metabolic Stability	High (F blocks oxidation)	Medium	Low (prone to oxidation)
Target Selectivity	High (Stereoelectronic lock)	Medium	Low (Promiscuous)

Data Source Interpretation: The fluorination lowers basicity (pKa), ensuring a higher fraction of the neutral species exists at physiological pH, which improves cell permeability—a critical factor for intracellular Target ID [1, 2].

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

• Savitski, M. M., et al. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science, 346(6205), 1255784. Link

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. Link

• Meanwell, N. A. (2018).[4] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822-5880. Link

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A Technical Guide to Cross-Reactivity Profiling of 3-(Fluoromethyl)pyrrolidin-3-ol Based Compounds

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from discovery to a potential therapeutic is fraught with challenges. One of the most critical hurdles is ensuring target specificity. The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to its favorable physicochemical properties and synthetic tractability.[1][2][3][4] The introduction of a fluoromethyl group at the 3-position, creating 3-(fluoromethyl)pyrrolidin-3-ol, offers a unique three-dimensional structure that can be exploited for novel biological activities. However, this unique structure also necessitates a thorough investigation of its potential off-target interactions.

This guide provides an in-depth comparison of methodologies for the cross-reactivity profiling of 3-(fluoromethyl)pyrrolidin-3-ol based compounds. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a framework for interpreting the resulting data to de-risk drug candidates early in the development process.

The Imperative of Early-Stage Cross-Reactivity Profiling

Off-target interactions are a major cause of adverse drug reactions (ADRs) and late-stage clinical trial failures. Identifying these unintended interactions early allows for the strategic modification of chemical structures to enhance selectivity, thereby saving considerable time and resources. For a novel scaffold like 3-(fluoromethyl)pyrrolidin-3-ol, a comprehensive understanding of its cross-reactivity profile is not just a regulatory requirement but a fundamental aspect of building a robust safety and efficacy case for any resulting drug candidate.

A tiered approach to safety pharmacology is often employed, starting with broad screening panels in the early discovery phase and moving to more focused and functional assays as a lead candidate emerges.[5] This allows for the efficient allocation of resources while building a comprehensive safety profile.

Visualizing the Profiling Workflow

A systematic approach is crucial for generating a comprehensive cross-reactivity profile. The following workflow outlines the key stages, from initial broad screening to more in-depth mechanistic studies.

Caption: A tiered workflow for comprehensive cross-reactivity profiling of novel compounds.

Part 1: Broad Safety Pharmacology Screening

The initial step in assessing the safety of a new compound series is to screen them against a broad panel of targets known to be implicated in adverse drug reactions. Commercial providers like Eurofins Discovery offer standardized panels, such as the SafetyScreen44™, which covers a range of G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes.[6][7]

Experimental Protocol: Radioligand Binding Assay (SafetyScreen44™ Panel)

This protocol is based on the principles of competitive radioligand binding assays to determine the percentage of inhibition of a test compound against a panel of 44 targets.

Objective: To identify significant off-target interactions of 3-(fluoromethyl)pyrrolidin-3-ol derivatives at a single high concentration.

Methodology:

• Compound Preparation: A stock solution of the test compound (e.g., 10 mM in DMSO) is prepared. For the assay, a working solution is made to achieve a final concentration of 10 µM in the assay well.[6]

• Receptor Preparation: Membranes from cell lines recombinantly expressing the target receptor are prepared and stored frozen. On the day of the assay, membranes are thawed and resuspended in an appropriate assay buffer.[8]

• Assay Setup (96-well plate format):

  • To each well, add:

    • Receptor membrane preparation.

    • Radioligand (a specific, radioactively labeled molecule that binds to the target) at a fixed concentration (typically at or below its Kd).

    • Test compound at 10 µM final concentration or vehicle control (e.g., DMSO).

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand known to bind to the target.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium. Incubation time and temperature are target-dependent.[8]

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. The filter mat traps the receptor membranes with the bound radioligand, while the unbound radioligand passes through.[9]

• Washing: The filters are washed multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.[8]

• Detection: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The percentage inhibition of radioligand binding by the test compound is calculated using the following formula: % Inhibition = 100 * (1 - [(cpm_sample - cpm_nsb) / (cpm_total - cpm_nsb)]) where cpm_sample is the counts per minute in the presence of the test compound, cpm_nsb is the non-specific binding, and cpm_total is the total binding in the absence of the test compound.

  A result showing >50% inhibition is typically considered a significant "hit" and warrants further investigation through dose-response studies.[10]

Hypothetical Comparative Data for 3-(Fluoromethyl)pyrrolidin-3-ol Derivatives

The following table illustrates how data from a SafetyScreen44™ panel would be presented for three hypothetical derivatives of 3-(fluoromethyl)pyrrolidin-3-ol.

Target Class	Target	Compound A (% Inhibition @ 10µM)	Compound B (% Inhibition @ 10µM)	Compound C (% Inhibition @ 10µM)	Potential Clinical Implication of a Hit
GPCRs	5-HT2B	85	15	20	Cardiac valvulopathy
Dopamine D2	5	62	8	Extrapyramidal symptoms, prolactinemia
Muscarinic M1	12	8	55	Cognitive impairment, dry mouth
Ion Channels	hERG	45	10	12	QT prolongation, Torsades de Pointes
Cav1.2	68	5	9	Hypotension, bradycardia
Transporters	Dopamine Transporter (DAT)	3	75	4	CNS stimulant effects, abuse potential
Enzymes	COX-1	2	1	3	GI bleeding, renal dysfunction

Interpretation of Hypothetical Data:

• Compound A shows significant interaction with the 5-HT2B receptor and the Cav1.2 channel, and moderate activity at the hERG channel. This profile would raise concerns about potential cardiovascular side effects.

• Compound B displays significant activity at the Dopamine D2 receptor and the Dopamine Transporter, suggesting potential for CNS-related side effects.

• Compound C shows a significant hit at the Muscarinic M1 receptor, which could lead to anticholinergic side effects.

This initial screen provides crucial information to guide the structure-activity relationship (SAR) studies, aiming to design new derivatives that retain on-target potency while eliminating these off-target liabilities.

Part 2: Kinase Selectivity Profiling

Protein kinases are a large family of enzymes that are common off-targets for small molecule drugs due to the conserved nature of their ATP-binding pocket. For any compound intended for clinical development, a broad kinase selectivity profile is essential.

Experimental Protocol: LanthaScreen™ Eu Kinase Binding Assay

The LanthaScreen™ Eu Kinase Binding Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the displacement of a fluorescently labeled tracer from the kinase active site by a test compound.

Objective: To determine the inhibitory activity (IC50) of 3-(fluoromethyl)pyrrolidin-3-ol derivatives against a broad panel of kinases.

Methodology: [11][12][13]

• Compound Preparation: A serial dilution of the test compound is prepared in an appropriate buffer.

• Assay Setup (384-well plate format):

  • Add the test compound dilutions to the assay plate.

  • Add a mixture of the kinase and a europium-labeled anti-tag antibody (that binds to the kinase).

  • Add an Alexa Fluor™ 647-labeled kinase tracer (a broad-spectrum kinase inhibitor).

• Incubation: The plate is incubated at room temperature for a specified time (e.g., 60 minutes) to allow the binding reactions to reach equilibrium.

• Detection: The plate is read on a TR-FRET enabled plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

• Data Analysis: The TR-FRET ratio (acceptor emission / donor emission) is calculated. In the absence of an inhibitor, the tracer binds to the kinase, bringing the europium donor and the Alexa Fluor™ acceptor into close proximity, resulting in a high TR-FRET signal. An inhibitor will compete with the tracer for binding to the kinase, leading to a decrease in the TR-FRET signal. The data is plotted as the TR-FRET ratio versus the log of the inhibitor concentration, and the IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Visualizing the Kinase Binding Assay Principle

Caption: Principle of the LanthaScreen™ TR-FRET kinase binding assay.

Hypothetical Kinase Selectivity Data

The following table illustrates how kinase selectivity data for two hypothetical 3-(fluoromethyl)pyrrolidin-3-ol derivatives could be presented. A selectivity score (S) can be calculated to quantify the selectivity of a compound, where a lower score indicates higher selectivity.[14]

Kinase Family	Kinase	Compound D (IC50, µM)	Compound E (IC50, µM)
Primary Target	Target Kinase X	0.05	0.08
Tyrosine Kinase	ABL1	>10	1.2
SRC	5.8	0.9
LCK	8.2	0.5
Ser/Thr Kinase	CDK2	>10	8.5
ROCK1	>10	>10
PKA	>10	>10
Selectivity Score (S(1µM))	0.004 (1/250)	0.012 (3/250)

Selectivity Score (S(1µM)) is calculated as the number of kinases with an IC50 < 1 µM divided by the total number of kinases tested (assuming a panel of 250 kinases).

Interpretation of Hypothetical Data:

• Compound D is highly selective for the primary target, with no significant off-target kinase activity observed at concentrations up to 10 µM. Its low selectivity score reflects this high degree of specificity.

• Compound E , while still potent against the primary target, shows off-target activity against several members of the SRC family of kinases (SRC and LCK) and ABL1 at sub-micromolar concentrations. This could lead to unintended biological consequences and would need to be addressed through further chemical modification.

Conclusion

The successful development of novel therapeutics based on the 3-(fluoromethyl)pyrrolidin-3-ol scaffold, as with any new chemical entity, is critically dependent on a thorough understanding of its biological interactions. A systematic and tiered approach to cross-reactivity profiling, employing broad safety pharmacology panels and comprehensive kinase selectivity assays, is essential for early-stage risk mitigation. By integrating these robust in vitro profiling strategies, researchers can make more informed decisions, prioritize compounds with the most favorable safety profiles, and ultimately increase the probability of advancing a safe and effective drug candidate into clinical development. The detailed experimental protocols and data interpretation frameworks provided in this guide offer a solid foundation for establishing a self-validating system of cross-reactivity assessment for this promising class of compounds.

References

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• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Medicinal Research Reviews, 41(5), 2893-2946. [Link]

• DrugBank. (n.d.). Pyrrolidines. Retrieved from [Link]

• ResearchGate. (2023). Pyrrolidine-based marketed drugs. [Link]

• U.S. Food and Drug Administration. (2001). S7A Safety Pharmacology Studies for Human Pharmaceuticals. [Link]

• U.S. Food and Drug Administration. (2010). CAPOTEN® (Captopril Tablets, USP) Label. [Link]

• He, L., et al. (2015). Preclinical Profile and Characterization of the Hepatitis C Virus NS3 Protease Inhibitor Asunaprevir (BMS-650032). Antimicrobial Agents and Chemotherapy, 59(1), 264-274. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127-132. [Link]

• Lee, J. E., et al. (2022). Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. Scientific Reports, 12(1), 6981. [Link]

• Chien, C. S., et al. (2016). Asunaprevir Evokes Hepatocytes Innate Immunity to Restrict the Replication of Hepatitis C and Dengue Virus. Scientific Reports, 6, 22569. [Link]

• Chan, E., & Tan, E. (2016). Asunaprevir: A Review of Preclinical and Clinical Pharmacokinetics and Drug-Drug Interactions. Clinical Pharmacokinetics, 55(11), 1335-1349. [Link]

• Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

• Wikipedia. (n.d.). Captopril. Retrieved from [Link]

• Singh, A. K., & Singh, R. (2015). Profile of vildagliptin in type 2 diabetes: Efficacy, safety, and patient acceptability. Diabetes, Metabolic Syndrome and Obesity: Targets and Therapy, 8, 429-442. [Link]

• Chayama, K., et al. (2016). Asunaprevir (BMS-650032) for the treatment of hepatitis C virus. Expert Opinion on Pharmacotherapy, 17(1), 123-131. [Link]

• Health Canada. (2010). Product Monograph - Captopril. [Link]

• Eurofins Discovery. (n.d.). SafetyScreen44 Panel. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Receptor Binding Assays for HTS and Drug Discovery. [Link]

• Murphy, C., et al. (2022). Suspected adverse drug reactions of the type 2 antidiabetic drug class dipeptidyl-peptidase IV inhibitors (DPP4i): Can polypharmacology help explain?. British Journal of Clinical Pharmacology, 88(10), 4487-4500. [Link]

• Chan, M. L., et al. (2020). A randomised cross-over trial of vildagliptin and pioglitazone as add-on therapy in patients with type 2 diabetes. BMJ Open, 10(4), e036518. [Link]

• StatPearls. (2023). Captopril. [Link]

• Chien, C. S., et al. (2016). Asunaprevir for Hepatitis C: A Safety Evaluation. Expert Opinion on Drug Safety, 15(12), 1667-1675. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001). S7A Safety Pharmacology Studies for Human Pharmaceuticals. [Link]

• Chan, M. L., et al. (2023). Stratified glucose-lowering response to vildagliptin and pioglitazone by obesity and hypertriglyceridemia in a randomized crossover trial. Frontiers in Endocrinology, 14, 1198642. [Link]

• ResearchGate. (n.d.). Results of Eurofin Cerep Safety-Screen 44 Panel. [Link]

• Chayama, K., et al. (2016). Asunaprevir for Hepatitis C: A Safety Evaluation. Expert Opinion on Drug Safety, 15(12), 1667-1675. [Link]

• The Pharmaceutical Journal. (2009). From snake venom to ACE inhibitor — the discovery and rise of captopril. [Link]

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• Boehringer Ingelheim. (n.d.). Selectivity data panels. Retrieved from [Link]

• European Pharmaceutical Review. (2005). A powerful tool for drug discovery. [Link]

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Peer-reviewed studies on the biological effects of fluorinated pyrrolidinols

This guide provides a technical analysis of fluorinated pyrrolidinols, designed for medicinal chemists and drug development professionals.[1] It synthesizes peer-reviewed data on physicochemical properties, biological performance, and experimental protocols.[1]

Executive Summary: The Fluorine Effect in Pyrrolidine Scaffolds

In modern drug discovery, the pyrrolidine ring is a ubiquitous pharmacophore, yet its metabolic liability and conformational flexibility often hinder lead optimization.[1] Fluorinated pyrrolidinols (specifically 3-fluoro-4-hydroxypyrrolidines and their derivatives) represent a high-value structural motif.[2] The strategic introduction of fluorine adjacent to a hydroxyl group or amine center does not merely "block" metabolism; it fundamentally alters the scaffold's electronic and spatial character through the gauche effect and pKa modulation .

This guide objectively compares fluorinated pyrrolidinols against their non-fluorinated counterparts, demonstrating how a single atom substitution can lock conformation, lower basicity by ~3 log units, and enhance selectivity in protein degradation (PROTACs) and enzyme inhibition.[1]

Physicochemical Comparison: Fluorinated vs. Non-Fluorinated

The following data highlights the stark differences between the parent scaffold (pyrrolidine/pyrrolidinol) and its fluorinated analogs.

Table 1: Comparative Physicochemical Profile

Feature	Pyrrolidine / 3-Pyrrolidinol	3-Fluoropyrrolidine / 4-Fluoro-3-pyrrolidinol	Impact on Drug Design
Basicity (pKa)	~11.3 (Pyrrolidine)	~8.0 - 9.5 (Fluorinated)	Improved Permeability: Reduced basicity increases the fraction of neutral species at physiological pH, enhancing membrane crossing.
Lipophilicity (LogP)	Low (Hydrophilic)	Variable (Context Dependent)	Modulation: Fluorine generally increases lipophilicity, but the dipole-dipole interaction with -OH can reduce net polarity.
Conformation	Flexible (Envelope flipping)	Locked (C4-exo or C4-endo)	Entropy Penalty Reduction: Pre-organizes the ligand for binding, reducing the entropic cost upon protein docking.
Metabolic Stability	Low (Susceptible to CYP450)	High (Blocked C-H oxidation)	Half-life Extension: Fluorine sterically and electronically protects the ring from oxidative degradation.
H-Bonding	Donor/Acceptor (OH/NH)	Altered Donor Acidity	Selectivity: The inductive effect of F increases the acidity of the vicinal -OH, strengthening H-bond interactions with target residues.[1]

Critical Insight: The drop in pKa is often cited as the most immediate benefit.[1] A decrease of 2-3 log units in pKa (from ~11 to ~8) can shift a molecule from being >99% protonated in the gut to having a significant neutral fraction, drastically improving oral bioavailability.[1]

Mechanistic Deep Dive: The Gauche Effect

The biological superiority of fluorinated pyrrolidinols often stems from stereoelectronic effects that "lock" the ring puckering.[1] In 4-fluoro-proline derivatives, the fluorine atom prefers a gauche orientation relative to the ring nitrogen's lone pair or the amide carbonyl, driving the ring into a specific C4-exo or C4-endo pucker.[1]

Diagram 1: Conformational Locking via the Gauche Effect

This diagram illustrates how fluorine substitution dictates the preferred envelope conformation, a critical factor for binding to targets like E3 ligases (VHL).[1]

Caption: Fluorine substitution induces a specific ring pucker (exo/endo) via hyperconjugation, pre-organizing the ligand for high-affinity binding.[3][4][5][6][7][8]

Biological Applications & Case Studies

A. PROTACs and E3 Ligase Ligands

The Von Hippel-Lindau (VHL) protein is a primary E3 ligase used in Targeted Protein Degradation (PROTACs). The natural ligand is a hydroxyproline derivative.[1][9]

• The Problem: Natural hydroxyproline peptides are susceptible to prolyl isomerases and have suboptimal pharmacokinetic (PK) properties.

• The Solution: Substituting hydroxyproline with (3R,4S)-3-fluoro-4-hydroxypyrrolidine or 4-fluoroproline maintains the critical H-bond to the VHL protein while improving metabolic stability and cell permeability.[1] The fluorine atom locks the ring in the conformation required for the VHL binding pocket.[1]

B. Autotaxin Inhibitors

Autotaxin (ATX) is a key enzyme in lipid signaling (LPA production), implicated in fibrosis and cancer.

• Application: 4-fluoro-3-pyrrolidinol scaffolds have been utilized as linkers in ATX inhibitors.[1] The fluorine atom lowers the basicity of the pyrrolidine nitrogen, preventing non-specific binding and improving the off-target safety profile compared to the non-fluorinated analog.[1]

C. LOXL2/sGC Dual Regulators

Recent studies (2025) have explored 4-fluoro-3-pyrrolidinol derivatives for treating pulmonary arterial hypertension.

• Mechanism: The scaffold serves as a dual-target regulator.[1] The fluorine substitution was critical for balancing the lipophilicity required to target soluble Guanylate Cyclase (sGC) while maintaining the polarity needed for Lysyl Oxidase-Like 2 (LOXL2) inhibition.

Experimental Protocols

To validate the effects of fluorination in your own drug discovery pipeline, the following peer-reviewed protocols are recommended.

Protocol A: Metabolic Stability Assessment (Microsomal Stability)

Objective: Quantify the "Metabolic Block" effect of fluorine substitution.

• Preparation: Prepare 10 mM stock solutions of the Fluorinated Pyrrolidinol and its H-analog in DMSO.

• Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing liver microsomes (human/mouse, 0.5 mg/mL protein).[1]

• Initiation: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

• Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 min. Quench immediately in 150 µL ice-cold acetonitrile (containing internal standard).

• Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ) using the elimination rate constant ( ).

  • Success Criteria: A >2-fold decrease in

    for the fluorinated analog compared to the H-analog confirms metabolic protection.

Protocol B: Determination of pKa (Potentiometric Titration)

Objective: Confirm the reduction in basicity due to the inductive effect of fluorine.[1][3][5]

• Setup: Use a micro-titration apparatus (e.g., Sirius T3).[1]

• Sample: Dissolve 1-2 mg of the compound in 0.15 M KCl (ionic strength adjustor).

• Titration: Titrate with 0.5 M KOH and 0.5 M HCl across the pH range 2–12.

• Data Processing: Determine pKa from the inflection points of the titration curve using the Bjerrum plot method.

  • Expected Result: 3-fluoropyrrolidine pKa ≈ 9.0; Pyrrolidine pKa ≈ 11.3.[1]

Visualizing the Drug Discovery Workflow

This decision tree guides researchers on when to deploy a fluorinated pyrrolidinol scaffold during lead optimization.

Diagram 2: Lead Optimization Decision Tree

Caption: Strategic decision matrix for incorporating fluorine to solve specific ADME or potency issues.

References

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications.[1] (2026).[3][4][10][11] [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry. (2024). [Link]

• Minimising conformational bias in fluoroprolines through vicinal difluorination. Chemical Communications. (2018).[8] [Link]

• Design and Optimization of LOXL2 and sGC Dual-Target Regulators. Journal of Medicinal Chemistry. (2025).[10][12] [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. (2023).[13] [Link]

• Fluorine in drug discovery: Role, design and case studies. Pharmacy & Pharmacology International Journal.[1] (2023).[13] [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(Fluoromethyl)pyrrolidin-3-ol Hydrochloride

For researchers and professionals in drug development, the integrity of scientific discovery is intrinsically linked to a culture of safety and environmental responsibility. The proper handling and disposal of specialized chemical reagents like 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride are paramount. This guide provides a detailed, step-by-step protocol for its safe disposal, grounded in established safety principles and regulatory compliance. The causality behind each procedural choice is explained to ensure a deep understanding and foster a proactive safety mindset within your laboratory.

Understanding the Compound: A Dual-Hazard Profile

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a halogenated organic compound and a hydrochloride salt. This dual nature dictates its specific disposal requirements.

• Halogenated Organic Component: The presence of fluorine, a halogen, places this compound in a specific category of chemical waste. Halogenated organic compounds are subject to stringent disposal regulations primarily because their incineration can produce acidic gases (like hydrogen fluoride and hydrogen chloride) and potentially toxic byproducts if not conducted under controlled, high-temperature conditions. For this reason, they must be segregated from non-halogenated organic waste streams, as their disposal methods differ significantly and are more costly.[1][2][3]

• Hydrochloride Salt: The hydrochloride component indicates that the compound is the salt of an organic base and hydrochloric acid. While the organic portion dictates the primary disposal route, the acidic nature of the hydrochloride salt in solution is a factor to consider, especially in the case of spills.

Key Chemical Properties and Hazards:

Hazard Type	Potential Effect
Acute Toxicity	Harmful if swallowed or inhaled.[4]
Skin Irritation	Causes skin irritation.[4]
Eye Irritation	Causes serious eye irritation.[4]
Respiratory Irritation	May cause respiratory tract irritation.[4][5]

Note: This information is based on similar compounds and should be treated as indicative. Always refer to the specific SDS provided by your supplier if available.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride.

Before handling the compound, ensure you are wearing appropriate PPE to mitigate exposure risks.

• Eye Protection: Chemical safety goggles are mandatory.[4][6]

• Hand Protection: Wear protective gloves. Inspect them for any signs of degradation before use.[4][6]

• Body Protection: A lab coat is essential.

• Respiratory Protection: If handling the solid outside of a fume hood where dust may be generated, use a NIOSH-approved respirator.

Proper segregation is the cornerstone of safe chemical waste management.[7][8]

• Designate a "Halogenated Organic Waste" container. This container must be clearly labeled as such.[1][8]

• Do NOT mix with non-halogenated organic waste. This is crucial for proper disposal and cost management, as the disposal methods differ.[2][3]

• Do NOT mix with other incompatible waste streams, such as strong oxidizing agents or bases.[5][6]

The choice and handling of the waste container are vital to prevent leaks and environmental contamination.[9][10][11]

• Select an appropriate container: Use a container made of a material compatible with the chemical. Often, the original container is the best choice for waste storage.[10] If that is not feasible, a high-density polyethylene (HDPE) or glass container is a suitable alternative.

• Label the container: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"[2]

  • The full chemical name: "3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride"

  • The approximate quantity of the waste

  • The date the waste was first added to the container

• Keep the container closed: The container must be kept tightly sealed at all times, except when adding waste.[8][9] This prevents the release of vapors and protects against spills.

• Store in a designated area: The waste container should be stored in a designated satellite accumulation area within the lab, away from general work areas.[9] This area should have secondary containment to control any potential leaks.

Empty containers that once held 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride must also be disposed of correctly.

• Rinse the container: Triple rinse the empty container with a suitable solvent (e.g., water or an appropriate organic solvent).

• Collect the rinsate: The rinsate must be collected and disposed of as halogenated organic waste.

• Deface the label: Obscure or remove the original label on the empty, rinsed container to prevent misuse.

• Dispose of the container: The rinsed and defaced container can typically be disposed of as non-hazardous solid waste, but always check your institution's specific guidelines.

The final step is to arrange for the pickup and disposal of the waste by a certified hazardous waste management company.

• Contact your institution's Environmental Health and Safety (EHS) office. They will have established procedures for the collection of chemical waste.[9]

• Provide accurate information: Be prepared to provide the EHS office with all the information from your waste container label.

• The ultimate disposal method will likely be high-temperature incineration at a licensed facility, which is the standard for halogenated organic compounds.[1][3]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial.

• Evacuate and alert: Alert others in the vicinity and evacuate the immediate area if necessary.

• Don appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE.

• Contain the spill: For a solid spill, carefully sweep it up and place it into a suitable container for disposal.[6] Avoid generating dust. For a liquid spill, use an inert absorbent material like sand or vermiculite to soak it up.[5][12]

• Clean the area: Once the bulk of the spill is collected, decontaminate the area with a suitable cleaning agent.

• Dispose of cleanup materials: All materials used for the cleanup, including the absorbent and any contaminated PPE, must be placed in the halogenated organic waste container for disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride.

Caption: Disposal workflow for 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride.

References

• Lab Alley. (n.d.). How to dispose of hydrochloric acid. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Hazardous Waste Segregation. (n.d.).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2733874, (3S)-pyrrolidin-3-ol. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.

• EPFL. (n.d.). Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• CSIR IIP. (n.d.). Laboratory Chemical Waste Management.

• University of Toronto Scarborough. (n.d.). Hazardous Chemical Waste Disposal Section 7. Retrieved from [Link]

• Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal. Retrieved from a source providing guidelines on organic solvent waste disposal.

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Personal protective equipment for handling 3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride

Executive Summary: The "Why" Behind the Protocol

3-(Fluoromethyl)pyrrolidin-3-ol hydrochloride is a specialized fluorinated scaffold, often utilized in the synthesis of kinase inhibitors and GPCR ligands to modulate metabolic stability and lipophilicity. While often categorized generically as an "irritant," the combination of the fluorine moiety , the secondary amine , and the hydrochloride salt form necessitates a safety protocol that goes beyond standard "lab coat and glasses."

As a Senior Application Scientist, I emphasize that the primary risks here are not just acute toxicity, but mucous membrane irritation (due to the HCl salt hydrolysis) and unknown long-term toxicology typical of novel fluorinated intermediates. This guide provides a self-validating system for handling this compound with precision.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the specific chemical behavior of this salt.

Feature	Hazard Implication	GHS Classification (Analogous)*
HCl Salt Form	Hygroscopic; hydrolyzes to release acidic moisture upon contact with mucous membranes (eyes/lungs).	H319 (Eye Irrit. 2), H335 (STOT SE 3)
Fluorine Substitution	Increases lipophilicity compared to non-fluorinated analogs, potentially enhancing skin permeation.	H315 (Skin Irrit.[1][2] 2)
Pyrrolidine Core	Secondary amines are biologically active; potential sensitizers.	H302 (Acute Tox. 4 - Oral)

*Note: Specific toxicological data for this catalog number may be limited. Classifications are derived from structural analogs (e.g., 3-fluoropyrrolidine HCl) following the Precautionary Principle.

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the "Barrier-to-Hazard" ratio.

PPE Specification Table

PPE Category	Minimum Requirement	Technical Justification
Hand Protection	Double Nitrile Gloves (Outer: 5 mil / 0.12mm)	The HCl salt is a solid, but once dissolved in organic solvents (DMSO/MeOH), permeation rates change. Double gloving provides a "sacrificial layer" against unexpected solvent splashes.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient for fine hydrochloride salts. Airborne dust can bypass side shields and react with eye moisture to form acidic solutions.
Respiratory	Fume Hood (Face velocity: 80–100 fpm)	Primary Control. Do not rely on N95 masks. The hygroscopic dust requires containment to prevent inhalation and subsequent acidification of the respiratory tract.
Body Defense	Lab Coat (High-neck, snap closure)	Cotton/Polyester blend is standard. Ensure the neck is covered to prevent dust settling on the collarbone/neck area (a common irritation zone).

Technical Visualization: Decision Logic & Workflow

Diagram 1: PPE Selection Logic

This flowchart illustrates the decision-making process for selecting the correct glove and respiratory protection based on the state of the matter (Solid vs. Solution).

Caption: Logic flow for PPE adaptation based on physical state and solvent carrier risks.

Operational Protocol: Step-by-Step Handling

This protocol uses a "Clean-to-Dirty" workflow to prevent cross-contamination.

Phase 1: Preparation (The "Static" Check)

• Engineering Check: Verify fume hood flow is active.

• Static Control: Fluorinated salts can be static-prone. Use an anti-static gun or wipe on the weighing boat before adding the compound.

  • Why? Static charge can cause the light powder to "jump" onto gloves or cuffs, leading to inadvertent spread.

• Donning: Put on nitrile gloves. Inspect for pinholes (inflate slightly with air if unsure).

Phase 2: Weighing & Dissolution

• Transfer: Open the container only inside the hood.

• Weighing: If the balance is outside the hood, transfer the solid into a tared vial inside the hood, cap it tightly, and then move to the balance. Never weigh open powder on an open bench.

• Dissolution: Add solvent slowly.

  • Note: The HCl salt may generate a mild exotherm upon dissolution in water. Allow to cool before capping.

Phase 3: Decontamination & Doffing

• Wipe Down: Clean the work area with a wet paper towel (water first to solubilize the salt, then ethanol).

• Glove Removal: Use the "beak method" (pulling one glove off by the palm, balling it into the other hand, and peeling the second off from the inside) to ensure no outer surface touches skin.

• Wash: Wash hands with soap and water immediately. Alcohol-based sanitizers are insufficient for removing chemical salts.

Diagram 2: Safe Handling Workflow

Caption: Linear workflow emphasizing containment during the critical weighing and dissolution phases.

Emergency Response & Disposal

Spill Management

• Solid Spill: Do not sweep (creates dust). Cover with a wet paper towel (water) to dissolve/dampen, then wipe up.

• Skin Exposure: Flush with water for 15 minutes.[3] The HCl component makes this corrosive to mucous membranes; speed is critical to prevent chemical burns.

Disposal Strategy

• Segregation: Dispose of as Halogenated Organic Waste .

• Labeling: Clearly mark the waste tag with "Fluorinated Amine Salt" to alert waste management personnel of potential off-gassing if mixed with strong oxidizers.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2733874, (3S)-pyrrolidin-3-ol. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4] National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment (Standard 1910.132). Retrieved from [Link][5]

• European Chemicals Agency (ECHA). C&L Inventory: 3-pyrrolidinol. Retrieved from [Link]

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• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
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